ML347

Core Science & Biosynthesis

understanding the role of ML347 in BMP signaling

An In-depth Technical Guide to Understanding the Role of ML347 in BMP Signaling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ML347, a potent and selective small molecule inhibitor of the Bone Morphogenetic Protein (BMP) signaling pathway. It details the mechanism of action, quantitative biochemical and cellular data, and key experimental protocols for utilizing ML347 as a research tool to investigate BMP signaling in various biological contexts.

Introduction to the BMP Signaling Pathway

The Bone Morphogenetic Protein (BMP) signaling pathway is a crucial component of the Transforming Growth Factor-β (TGF-β) superfamily, playing diverse and critical roles in embryonic development, tissue homeostasis, and various disease processes.[1][2] The pathway is initiated when a dimeric BMP ligand binds to a complex of two types of transmembrane serine/threonine kinase receptors: Type I and Type II.[1][3][4] There are four BMP Type I receptors (ALK1, ALK2, ALK3, and ALK6) and three Type II receptors (BMPRII, ActRIIa, ActRIIb).

Upon ligand binding, the constitutively active Type II receptor phosphorylates and activates the Type I receptor kinase. The activated Type I receptor then phosphorylates the receptor-regulated SMADs (R-SMADs), specifically SMAD1, SMAD5, and SMAD8. These phosphorylated R-SMADs form a complex with the common mediator SMAD4, which then translocates to the nucleus. Inside the nucleus, this complex acts as a transcription factor, regulating the expression of BMP target genes.

ML347: A Selective Inhibitor of ALK1 and ALK2

ML347 (also known as LDN 193719) is a small molecule inhibitor derived from the pyrazolo[1,5-a]pyrimidine (B1248293) scaffold of Dorsomorphin. It was developed as a highly potent and selective inhibitor of the BMP Type I receptors, Activin Receptor-Like Kinase 1 (ALK1) and ALK2 (also known as ACVR1). Its high selectivity for ALK1/ALK2 over other BMP Type I receptors like ALK3 and ALK6, as well as other related kinases, makes it an invaluable tool for dissecting the specific roles of ALK1/ALK2-mediated signaling pathways.

Mechanism of Action

ML347 functions as an ATP-competitive inhibitor of the ALK1 and ALK2 receptor kinases. By binding to the kinase domain of these receptors, it prevents the phosphorylation and subsequent activation of downstream SMAD1/5/8 proteins. This action effectively blocks the canonical BMP signaling cascade at its early stages. The high selectivity of ML347 for ALK2 over ALK3 is a key feature, allowing researchers to distinguish biological processes mediated by these different receptors.

BMP signaling pathway and the inhibitory action of ML347.

Quantitative Data for ML347

The potency and selectivity of ML347 have been characterized through various biochemical and cell-based assays. The following tables summarize the key quantitative data.

Table 1: Inhibitory Activity (IC₅₀) of ML347

Target Kinase	Assay Type	IC₅₀ (nM)	Reference
ALK2 (ACVR1)	Cell-free kinase assay	32
ALK1 (ACVRL1)	Cell-free kinase assay	46
BMP4 Signaling	Cell-based reporter assay	152
BMP-responsive cells	C2C12BRA cell assay	15

Table 2: Selectivity Profile of ML347

Kinase	IC₅₀ (nM)	Selectivity vs. ALK2 (>fold)	Reference
ALK2	32	-
ALK3	10,800	>300
ALK6	9,830	>300
VEGFR2 (KDR)	19,700	>400
ALK4	>100,000	>3,000
ALK5	>100,000	>3,000
BMPR2	>100,000	>3,000
TGFBR2	>100,000	>3,000
AMPK	>100,000	>3,000

Table 3: Physicochemical and Pharmacokinetic Properties

Property	Value	Species	Reference
Molecular Weight	352.39 g/mol	N/A
Formula	C₂₂H₁₆N₄O	N/A
Solubility (DMSO)	Up to 20 mM	N/A
Plasma Protein Binding	High (Fu ~0.01-0.015)	Human, Rat, Mouse
Hepatic Microsome Clearance	High	Human, Mouse
Hepatic Microsome Clearance	Moderate/High	Rat

Experimental Protocols

ML347 can be used in a variety of assays to probe BMP signaling. Below are methodologies for key experiments.

In Vitro Kinase Assay

This assay directly measures the ability of ML347 to inhibit the kinase activity of a purified receptor protein.

• Objective: To determine the IC₅₀ of ML347 against specific kinases (e.g., ALK1, ALK2, ALK3).

• Materials: Purified recombinant kinase domains, kinase-specific substrate (e.g., a generic peptide), ³³P-γ-ATP or fluorescently-labeled ATP analog, ML347, Staurosporine (as a control), kinase assay buffer.

• Protocol:

  • Prepare serial dilutions of ML347. A common starting concentration is 30 µM with 3-fold serial dilutions.

  • In a reaction plate, combine the purified kinase, the specific substrate, and the appropriate concentration of ML347 or control.

  • Initiate the kinase reaction by adding ATP (e.g., 10 µM).

  • Incubate the reaction at a controlled temperature (e.g., 30°C) for a defined period.

  • Terminate the reaction.

  • Quantify the amount of phosphorylated substrate. For radiolabeled assays, this involves capturing the substrate on a filter and measuring radioactivity. For fluorescence-based assays, measure the change in fluorescence polarization or intensity.

  • Plot the percentage of inhibition against the logarithm of ML347 concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

BMP-Responsive Luciferase Reporter Assay

This cell-based assay measures the transcriptional activity of the BMP pathway in response to stimulation and inhibition.

• Objective: To determine the functional IC₅₀ of ML347 in a cellular context.

• Cell Line: C2C12 cells stably transfected with a BMP-responsive element (BRE) driving the expression of a reporter gene like firefly luciferase (C2C12BRA cells).

• Protocol:

  • Seed C2C12BRA cells into 96-well plates and allow them to attach overnight.

  • Pre-incubate the cells with various concentrations of ML347 for 1-2 hours.

  • Stimulate the cells with a BMP ligand, typically BMP4 (e.g., 50 ng/mL), for a defined period (e.g., 16 hours).

  • Lyse the cells using a suitable lysis buffer.

  • Measure the luciferase activity in the cell lysates using a luciferase assay system (e.g., Steady-Glo).

  • Normalize the luciferase results to cell viability, which can be measured using an assay like CellTiter-Glo.

  • Calculate the percentage of inhibition for each ML347 concentration relative to the BMP4-stimulated control and determine the IC₅₀.

Workflow for a BMP-responsive luciferase reporter assay.

SMAD1/5/8 Phosphorylation Assay (In-Cell Western)

This assay directly quantifies the level of phosphorylated SMAD1/5/8 within cells, providing a direct measure of pathway inhibition.

• Objective: To measure the dose-dependent inhibition of BMP-induced SMAD1/5/8 phosphorylation by ML347.

• Protocol:

  • Culture cells in a 96-well plate.

  • Treat cells with varying concentrations of ML347, followed by stimulation with a BMP ligand.

  • Fix the cells with paraformaldehyde and permeabilize them with a detergent (e.g., Triton X-100).

  • Incubate the cells with a primary antibody specific for phosphorylated SMAD1/5/8.

  • Incubate with an infrared-labeled secondary antibody.

  • Use a second antibody for a housekeeping protein (e.g., GAPDH) with a different infrared dye for normalization.

  • Scan the plate using an infrared imaging system and quantify the fluorescence intensity.

  • Calculate the ratio of phospho-SMAD signal to the normalization protein signal to determine the level of inhibition.

Conclusion

ML347 is a potent, well-characterized, and highly selective inhibitor of the BMP Type I receptors ALK1 and ALK2. Its unprecedented selectivity against ALK3 makes it a superior chemical probe compared to earlier-generation inhibitors like Dorsomorphin for isolating and studying the specific biological functions of ALK1 and ALK2. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers, scientists, and drug development professionals to effectively utilize ML347 in their investigations of BMP signaling in health and disease.

References

• 1. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Specification of BMP Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of BMP and of TGFβ receptors downregulates expression of XIAP and TAK1 leading to lung cancer cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel Regulatory Mechanism of the Bone Morphogenetic Protein (BMP) Signaling Pathway Involving the Carboxyl-Terminal Tail Domain of BMP Type II Receptor - PMC [pmc.ncbi.nlm.nih.gov]

ML347 (LDN-193719): A Technical Guide to a Selective ALK2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML347, also known as LDN-193719, is a potent and highly selective small molecule inhibitor of Activin receptor-like kinase 2 (ALK2). Derived from the pyrazolo[1,5-a]pyrimidine (B1248293) scaffold of dorsomorphin, ML347 was identified through structure-activity relationship (SAR) studies aimed at improving selectivity against the closely related ALK3. This technical guide provides a comprehensive overview of the discovery, development, mechanism of action, and key experimental protocols related to ML347. It is intended to serve as a resource for researchers in academia and industry working on ALK2-related signaling pathways and therapeutic development for diseases such as Fibrodysplasia Ossificans Progressiva (FOP).

Introduction

The bone morphogenetic protein (BMP) signaling pathway is crucial for embryonic development and tissue homeostasis. Dysregulation of this pathway is implicated in various diseases, including the rare and debilitating genetic disorder Fibrodysplasia Ossificans Progressiva (FOP), which is characterized by progressive heterotopic ossification. FOP is most commonly caused by a gain-of-function mutation (R206H) in the ALK2 gene. This has made ALK2 a prime therapeutic target. ML347 (LDN-193719) emerged from a medicinal chemistry effort to develop selective inhibitors of ALK2.[1]

Discovery and Development

ML347 was developed through systematic SAR studies of the pyrazolo[1,5-a]pyrimidine scaffold, the core structure of the less selective BMP inhibitor dorsomorphin. The goal was to identify compounds with improved selectivity for ALK2 over the highly homologous ALK3. These efforts led to the discovery of ML347, a molecule with a quinoline (B57606) moiety at the 7-position and a 4-methoxyphenyl (B3050149) group at the 6-position of the pyrazolo[1,5-a]pyrimidine core, which demonstrated significantly greater potency for ALK2 over ALK3.

Synthesis

While a detailed, step-by-step synthesis of ML347 has not been published in a single source, a plausible synthetic route can be constructed based on established methods for the synthesis of pyrazolo[1,5-a]pyrimidine derivatives. The key steps likely involve the construction of the pyrazolo[1,5-a]pyrimidine core followed by functionalization, including a Suzuki coupling reaction to introduce the quinoline moiety.

A potential synthetic approach is outlined below:

Caption: Plausible synthetic workflow for ML347.

Mechanism of Action

ML347 is an ATP-competitive inhibitor of the ALK2 kinase. By binding to the ATP-binding pocket of the ALK2 protein, it prevents the phosphorylation of downstream signaling molecules, primarily Smad1 and Smad5. This blockade of Smad phosphorylation inhibits the transduction of the BMP signal, thereby preventing the cellular responses associated with ALK2 activation.

Caption: Signaling pathway inhibited by ML347.

Quantitative Data

The following tables summarize the key quantitative data for ML347.

Table 1: In Vitro Potency and Selectivity of ML347

Target	IC50 (nM)	Assay Type	Reference
ALK1	46	Kinase Assay	[1]
ALK2	32	Kinase Assay	[1]
ALK3	>10,000	Kinase Assay	[1]
BMP4-induced Signaling	152	Cell-based Luciferase Reporter Assay	[1]

Table 2: In Vitro ADME Properties of ML347

Parameter	Species	Value	Method	Reference
Plasma Protein Binding	Human	High (~99% bound)	Equilibrium Dialysis
Rat	High (~99% bound)	Equilibrium Dialysis
Mouse	High (~99% bound)	Equilibrium Dialysis
Intrinsic Clearance	Human	High	Liver Microsome Stability Assay
Rat	Moderate-High	Liver Microsome Stability Assay
Mouse	High	Liver Microsome Stability Assay

Note: Specific in vivo efficacy and pharmacokinetic data for ML347 in animal models are not publicly available in the reviewed literature.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

ALK2 Kinase Assay (ADP-Glo™ Luminescent Assay)

This protocol describes a common method for measuring the kinase activity of ALK2 and the inhibitory effect of compounds like ML347.

Caption: Workflow for an ALK2 kinase inhibition assay.

Methodology:

• Reagent Preparation: Prepare solutions of recombinant ALK2 enzyme, a suitable substrate (e.g., myelin basic protein), ATP, and serial dilutions of ML347 in a kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT).

• Reaction Setup: In a 384-well plate, add the ALK2 enzyme, substrate, and ML347 (or DMSO for control).

• Initiation: Initiate the reaction by adding a solution of ATP. The final ATP concentration should be close to the Km for ALK2 if determining IC50 values.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Termination and ATP Depletion: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and consume the remaining ATP. Incubate at room temperature for 40 minutes.

• Signal Generation: Add Kinase Detection Reagent to convert the ADP generated by the kinase reaction into ATP. Incubate at room temperature for 30 minutes.

• Detection: Measure the luminescence using a plate reader. The light output is proportional to the amount of ADP produced and is used to calculate the percentage of inhibition by ML347.

BMP-Responsive Luciferase Reporter Assay

This cell-based assay measures the ability of a compound to inhibit BMP-induced gene expression.

Methodology:

• Cell Culture: Culture a suitable cell line (e.g., C2C12 myoblasts) that has been stably transfected with a BMP-responsive element (BRE) driving the expression of a luciferase reporter gene.

• Cell Plating: Seed the cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-incubate the cells with various concentrations of ML347 for 1-2 hours.

• BMP Stimulation: Stimulate the cells with a constant concentration of a BMP ligand (e.g., BMP4) that elicits a submaximal response.

• Incubation: Incubate the cells for 16-24 hours to allow for luciferase expression.

• Lysis and Detection: Lyse the cells and measure the luciferase activity using a luminometer and a luciferase assay reagent kit.

• Data Analysis: Calculate the percentage of inhibition of BMP-induced luciferase activity by ML347.

Liver Microsome Stability Assay

This in vitro assay assesses the metabolic stability of a compound in the presence of liver enzymes.

Methodology:

• Reagent Preparation: Prepare a reaction mixture containing liver microsomes (from human, rat, or mouse) in a phosphate (B84403) buffer (pH 7.4). Prepare a solution of ML347 and a solution of the NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Incubation: Pre-warm the microsomal suspension and ML347 solution to 37°C. Initiate the reaction by adding the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate the proteins.

• LC-MS/MS Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of ML347 at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of ML347 remaining versus time. The slope of the linear regression gives the elimination rate constant, from which the in vitro half-life and intrinsic clearance can be calculated.

Plasma Protein Binding Assay (Equilibrium Dialysis)

This assay determines the fraction of a compound that is bound to plasma proteins.

Methodology:

• Apparatus Setup: Use a rapid equilibrium dialysis (RED) device, which consists of a Teflon base plate and disposable dialysis inserts. Each insert has two chambers separated by a semi-permeable membrane with a molecular weight cutoff of ~8 kDa.

• Sample Preparation: Add plasma (from human, rat, or mouse) spiked with ML347 to one chamber of the dialysis insert. Add an equal volume of phosphate-buffered saline (PBS) to the other chamber.

• Equilibrium: Seal the plate and incubate at 37°C with shaking for a sufficient time (e.g., 4-6 hours) to reach equilibrium.

• Sample Collection: After incubation, collect aliquots from both the plasma and the buffer chambers.

• LC-MS/MS Analysis: Analyze the concentration of ML347 in both aliquots by LC-MS/MS.

• Data Analysis: Calculate the fraction unbound (fu) as the ratio of the concentration of ML347 in the buffer chamber to the concentration in the plasma chamber.

Conclusion

ML347 (LDN-193719) is a valuable research tool for investigating the role of ALK2 in health and disease. Its high potency and selectivity for ALK2 over ALK3 make it a superior probe compared to less selective inhibitors like dorsomorphin. The in vitro data demonstrate its ability to effectively inhibit ALK2 kinase activity and downstream signaling. While in vivo data are currently lacking in the public domain, the favorable in vitro profile of ML347 warrants further investigation into its therapeutic potential for ALK2-driven diseases such as FOP. This technical guide provides a solid foundation of the available knowledge on ML347 and detailed experimental protocols to aid researchers in their studies.

References

• 1. researchgate.net [researchgate.net]

ML347: A Technical Guide to the Biological Function and Mechanism of ALK1/ALK2 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ML347, a potent and selective small-molecule inhibitor of Activin Receptor-Like Kinase 1 (ALK1) and ALK2. It details the compound's mechanism of action within the Bone Morphogenetic Protein (BMP) signaling pathway, presents its inhibitory activity through structured data, outlines key experimental protocols for its evaluation, and illustrates its function through signaling and workflow diagrams.

Introduction: The Role of ALK1, ALK2, and the Significance of ML347

Activin Receptor-Like Kinase 1 (ALK1) and ALK2 (also known as ACVR1) are transmembrane serine/threonine kinases that function as type I receptors in the Transforming Growth Factor-β (TGF-β) superfamily, primarily mediating signals for Bone Morphogenetic Proteins (BMPs).[1][2] This signaling pathway is crucial for a multitude of physiological processes, including embryonic development, bone formation (osteogenesis), chondrogenesis, and cellular differentiation.[1][3][4] Dysregulation of the BMP-ALK1/ALK2 axis is implicated in various diseases, most notably in the rare genetic disorder Fibrodysplasia Ossificans Progressiva (FOP), which is characterized by progressive heterotopic ossification and is often caused by a constitutively activating mutation in ALK2.

ML347 (also known as LDN-193719) emerged from structure-activity relationship studies of the pyrazolo[1,5-a]pyrimidine (B1248293) scaffold, the same chemical family as the first-generation BMP inhibitor Dorsomorphin. It was developed as a highly selective and potent inhibitor of ALK1 and ALK2, making it an invaluable chemical probe for dissecting the specific biological roles of these receptors and a promising candidate for therapeutic development.

Mechanism of Action: Inhibition of the BMP-SMAD Signaling Cascade

ML347 exerts its biological function by competitively inhibiting the ATP-binding site within the kinase domain of ALK1 and ALK2. This action is central to blocking the canonical BMP signaling pathway.

The sequence of events in the canonical BMP pathway is as follows:

• Ligand Binding: BMP ligands (e.g., BMP4, BMP7, BMP9) bind to and activate type II BMP receptors (BMPRII, ActRIIa, ActIIb).

• Receptor Complex Formation: The ligand-bound type II receptor recruits and forms a heteromeric complex with a type I receptor, such as ALK1 or ALK2.

• Type I Receptor Phosphorylation: Within this complex, the constitutively active type II receptor kinase phosphorylates the type I receptor in its glycine-serine rich (GS) domain, thereby activating it.

• SMAD Phosphorylation: The activated ALK1 or ALK2 kinase then phosphorylates the receptor-regulated SMADs (R-SMADs), specifically SMAD1, SMAD5, and SMAD8, at their C-terminal SSXS motif.

• Nuclear Translocation and Gene Regulation: The phosphorylated R-SMADs dissociate from the receptor, form a complex with the common-mediator SMAD (co-SMAD), SMAD4, and translocate into the nucleus. This complex then acts as a transcription factor, binding to BMP-responsive elements (BREs) in the promoters of target genes to regulate their expression.

ML347's inhibition of ALK1 and ALK2 kinase activity directly prevents the phosphorylation of SMAD1/5/8, halting the entire downstream signaling cascade. This blockade of BMP signaling is the foundation of its biological effects.

BMP/ALK1/ALK2 signaling pathway and the inhibitory action of ML347.

Quantitative Data on ML347 Activity

The efficacy and selectivity of ML347 have been quantified through various biochemical and cell-based assays. The data below is compiled from multiple sources to provide a comprehensive profile of the inhibitor.

Table 1: In Vitro Inhibitory Potency and Selectivity of ML347

Target Kinase	IC₅₀ (nM)	Selectivity vs. ALK2	Reference(s)
ALK2 (ACVR1)	32	-
ALK1 (ACVRL1)	46	0.7x
ALK3 (BMPR1A)	10,800	>337-fold
ALK6 (BMPR1B)	9,830	>306-fold
ALK4 (ACVR1B)	>100,000	>3000-fold
ALK5 (TGFBR1)	>100,000	>3000-fold

| VEGFR2 (KDR) | >10,000 | >400-fold | |

IC₅₀ values represent the concentration of ML347 required to inhibit 50% of the kinase activity in a cell-free assay.

Table 2: Cell-Based Functional Potency of ML347

Assay Description	Cell Line	IC₅₀ (nM)	Reference(s)
BMP4-induced Luciferase Reporter Assay	C2C12BRA	152

| BMP-responsive Luciferase Reporter Assay | C2C12 | 15 | |

These assays measure the ability of ML347 to inhibit the downstream transcriptional activity induced by BMP signaling in a cellular environment.

Table 3: Physicochemical and Pharmacokinetic Properties of ML347

Property	Value	Reference(s)
Molecular Formula	C₂₂H₁₆N₄O
Molecular Weight	352.39 g/mol
CAS Number	1062368-49-3
Solubility	Soluble to 20 mM in DMSO
Plasma Protein Binding	High (~99% bound, Fᵤ ~0.01-0.015)

| Metabolic Stability | High clearance in human and mouse microsomes | |

Experimental Protocols

Detailed methodologies are critical for the accurate assessment of kinase inhibitors. Below are representative protocols for key experiments used to characterize ML347.

This protocol describes a luminescent-based assay to determine the IC₅₀ of ML347 against purified ALK1 or ALK2 kinase. The assay measures the amount of ADP produced, which correlates with kinase activity.

Materials:

• Recombinant human ALK2 (or ALK1) protein

• Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA, 50 µM DTT)

• Substrate (e.g., dephosphorylated casein, 0.5 mg/mL)

• ATP (at or near Kₘ for the kinase, e.g., 50 µM)

• ML347 (serial dilutions in 10% DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well low-volume plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Plating: Prepare a 10-point, 3-fold serial dilution of ML347 in 100% DMSO, starting at a high concentration (e.g., 300 µM). Dilute this series 1:10 in kinase buffer. Add 1 µL of the diluted compound or 10% DMSO (for control wells) to the wells of a 384-well plate.

• Enzyme Preparation: Dilute the ALK2 enzyme to the desired working concentration (e.g., 35 ng/reaction) in kinase buffer.

• Substrate/ATP Mix: Prepare a mix containing the kinase substrate and ATP in kinase buffer.

• Reaction Initiation: Add 2 µL of the diluted ALK2 enzyme to each well, followed by 2 µL of the substrate/ATP mix to initiate the reaction. The final reaction volume is 5 µL.

• Incubation: Incubate the plate at room temperature for a set period (e.g., 120 minutes).

• ADP Detection (Part 1): Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP Detection (Part 2): Add 10 µL of Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percent inhibition for each ML347 concentration relative to the DMSO controls. Plot the percent inhibition against the log concentration of ML347 and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Workflow for an in vitro ALK2 kinase inhibition assay.

This protocol assesses the functional inhibition of the BMP signaling pathway by ML347 in a cellular context.

Materials:

• C2C12 cells stably expressing a BMP-responsive element driving luciferase expression (BRE-Luc).

• Cell culture medium (e.g., DMEM with 10% FBS).

• Recombinant human BMP4 ligand.

• ML347 (serial dilutions).

• Luciferase assay reagent (e.g., Bright-Glo™).

• Opaque-walled 96-well plates.

• Luminometer.

Procedure:

• Cell Plating: Seed the BRE-Luc C2C12 cells in opaque-walled 96-well plates at a suitable density and allow them to attach overnight.

• Serum Starvation: The following day, replace the growth medium with a low-serum medium (e.g., 0.5% FBS) and incubate for several hours to reduce basal signaling.

• Compound Treatment: Pre-treat the cells with serial dilutions of ML347 or vehicle (DMSO) for 1 hour.

• Ligand Stimulation: Stimulate the cells by adding BMP4 ligand to a final concentration known to induce a robust response (e.g., 20 ng/mL).

• Incubation: Incubate the plates for 18-24 hours at 37°C in a CO₂ incubator to allow for luciferase reporter gene expression.

• Cell Lysis and Signal Detection: Remove the medium and lyse the cells by adding the luciferase assay reagent according to the manufacturer's instructions. This reagent contains the substrate luciferin (B1168401) and lyses the cells.

• Data Acquisition: Measure the luminescent signal from each well using a luminometer.

• Data Analysis: Normalize the data to the BMP4-stimulated control wells and plot the dose-response curve to calculate the IC₅₀ value for ML347's functional inhibition of the pathway.

Biological Functions and Research Applications

As a selective ALK1/ALK2 inhibitor, ML347 is a critical tool for investigating the specific roles of these receptors in health and disease.

• Dissecting BMP Signaling: ML347's high selectivity for ALK1/ALK2 over other type I BMP receptors like ALK3 and ALK6 allows researchers to specifically probe the functions mediated by the former pair. This is crucial, as different BMP ligands can signal through different combinations of type I and type II receptors.

• Cancer Research: Studies have utilized ML347 to investigate the role of ALK1/ALK2 signaling in cancer progression. For example, it has been used to demonstrate that reciprocal regulation between SMAD1 and SOX2 is critical for anoikis resistance and metastasis.

• Developmental Biology: The compound is used to study the role of BMP signaling in cellular differentiation and tissue formation. For instance, it has been employed to investigate TGF-β signaling in the regulation of dental epithelial cell proliferation.

• Therapeutic Potential for FOP: Although further studies are needed, inhibitors with the selectivity profile of ML347 are highly relevant to diseases driven by ALK2 hyperactivity, such as FOP. By blocking the overactive kinase, such compounds could potentially prevent the formation of heterotopic bone.

Conclusion

ML347 is a well-characterized, potent, and highly selective inhibitor of the ALK1 and ALK2 kinases. Its ability to specifically block the BMP-SMAD1/5/8 signaling pathway with minimal off-target effects on closely related kinases makes it an indispensable research tool. The quantitative data on its inhibitory profile, coupled with established experimental protocols for its use, provides a solid foundation for its application in dissecting the complex biology of BMP signaling and exploring potential therapeutic strategies for diseases driven by ALK1/ALK2 dysregulation.

References

• 1. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of an ALK2-biased BMP type I receptor kinase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. worldwide.promega.com [worldwide.promega.com]

ML347: A Technical Guide to its Inhibitory Effect on Smad1/5 Phosphorylation

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

ML347, also known as LDN-193719, is a potent and highly selective small molecule inhibitor of the Bone Morphogenetic Protein (BMP) type I receptors, Activin Receptor-Like Kinase 1 (ALK1) and ALK2.[1][2][3] Its high selectivity, particularly for ALK2 over ALK3, makes it a critical tool for dissecting the nuanced roles of the BMP signaling pathway.[3][4] This pathway is integral to numerous physiological and pathological processes, including embryonic development, tissue homeostasis, and diseases like fibrodysplasia ossificans progressiva (FOP). The primary downstream mediators of ALK1 and ALK2 are the Smad1 and Smad5 proteins. ML347 exerts its effect by inhibiting the kinase activity of these receptors, thereby blocking the subsequent phosphorylation of Smad1/5 and halting the downstream signaling cascade. This guide provides an in-depth overview of the mechanism of ML347, quantitative data on its potency, detailed experimental protocols for assessing its effects, and visualizations of the relevant biological pathways and workflows.

The BMP/Smad Signaling Pathway and ML347's Mechanism of Action

The canonical BMP signaling pathway is initiated when a BMP ligand (e.g., BMP4, BMP7) binds to a complex of type I and type II serine/threonine kinase receptors on the cell surface. This binding event induces the constitutively active type II receptor to phosphorylate and activate the type I receptor (e.g., ALK1, ALK2, ALK3, ALK6). The activated type I receptor, in turn, phosphorylates the receptor-regulated Smads (R-Smads), specifically Smad1, Smad5, and Smad8, at their C-terminal serine residues.

These phosphorylated R-Smads then form a complex with the common mediator Smad4 (Co-Smad). This entire complex translocates to the nucleus, where it acts as a transcription factor, regulating the expression of BMP target genes.

ML347 functions as an ATP-competitive inhibitor of the ALK1 and ALK2 type I receptors. By binding to the kinase domain of these receptors, ML347 prevents the phosphorylation of Smad1 and Smad5, effectively blocking the entire downstream signaling cascade. This targeted inhibition allows for the precise study of ALK1/2-dependent cellular processes.

Caption: ML347 inhibits the BMP signaling pathway by blocking ALK1/ALK2 kinase activity.

Quantitative Data on ML347 Potency and Selectivity

The efficacy of a chemical probe is defined by its potency and selectivity. ML347 demonstrates potent inhibition of its primary targets with high selectivity over other related kinases.

Table 1: In Vitro Kinase Inhibition Profile of ML347

Target Kinase	IC50 (nM)	Source(s)
ALK1 (ACVRL1)	46
ALK2 (ACVR1)	32
ALK3 (BMPR1A)	>10,000

IC50 (Half-maximal inhibitory concentration) values represent the concentration of ML347 required to inhibit 50% of the kinase activity in cell-free assays. The data shows over 300-fold selectivity for ALK2 compared to ALK3.

Table 2: Cell-Based Assay Potency of ML347

Cell Line / Assay	Ligand	IC50 (nM)	Source(s)
C2C12BRA cells	BMP	15
Generic BMP4 Assay	BMP4	152

Cell-based assays confirm the ability of ML347 to penetrate cells and inhibit the target pathway in a biological context.

Experimental Protocols for Assessing ML347 Activity

To measure the inhibitory effect of ML347 on Smad1/5 phosphorylation, a standard workflow involving cell culture, inhibitor treatment, ligand stimulation, and protein analysis is employed. Western blotting is a widely used technique for this purpose.

Caption: Standard experimental workflow to measure ML347's effect on Smad1/5 phosphorylation.

Detailed Methodology: Western Blot for Phospho-Smad1/5

This protocol is a composite of standard methodologies for analyzing Smad phosphorylation.

1. Cell Culture and Treatment:

• Culture cells (e.g., C2C12 myoblasts, HeLa) to 80-90% confluency in appropriate growth medium.
• Wash cells once with PBS and replace the medium with serum-free medium. Incubate for 18-22 hours to lower basal kinase activity.
• Prepare a stock solution of ML347 in DMSO. Dilute to final concentrations in the serum-free medium.
• Pre-treat cells with ML347 or vehicle (DMSO) for 1 hour.
• Stimulate the cells by adding BMP4 (e.g., 20 ng/mL) or another appropriate ligand for 30-60 minutes.

2. Cell Lysis and Protein Quantification:

• Place the culture dish on ice and wash cells twice with ice-cold PBS.
• Add ice-cold complete lysis buffer. A recommended buffer includes phosphatase inhibitors such as 2.5 mM sodium pyrophosphate and 1.0 mM beta-glycerophosphate to preserve phosphorylation.
• Scrape the cells and transfer the lysate to a microcentrifuge tube.
• For maximal recovery of nuclear phospho-Smads, sonicate the lysate (e.g., three 15-second pulses).
• Centrifuge the lysate at ≥10,000 x g for 10-15 minutes at 4°C to pellet cellular debris.
• Transfer the supernatant (protein extract) to a new tube.
• Determine the protein concentration using a detergent-compatible assay (e.g., BCA or Bio-Rad RC DC Protein Assay).

3. Western Blotting:

• Normalize protein samples by diluting them in lysis buffer and adding SDS sample buffer. Heat at 95°C for 3-5 minutes.
• Load equal amounts of protein (e.g., 20-100 µg) per lane of an SDS-PAGE gel.
• Perform electrophoresis to separate proteins by size.
• Transfer the separated proteins to a PVDF or nitrocellulose membrane.
• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.
• Incubate the membrane with a primary antibody specific for phosphorylated Smad1 (Ser463/465) / Smad5 overnight at 4°C.
• Wash the membrane, then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
• Detect the signal using an enhanced chemiluminescence (ECL) substrate.
• To ensure equal protein loading and to normalize the phospho-signal, strip the membrane and re-probe for total Smad1/5 and a loading control protein like GAPDH or Grb2.

Conclusion

ML347 is a well-characterized and valuable chemical probe for investigating the BMP signaling pathway. Its high potency and selectivity for ALK1 and ALK2 allow for the specific inhibition of Smad1/5 phosphorylation. The data and protocols presented in this guide provide a comprehensive resource for researchers aiming to utilize ML347 to explore the biological functions and therapeutic potential of targeting the ALK1/2-Smad1/5 signaling axis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. ML347 | ALK | TGF-beta/Smad | TargetMol [targetmol.com]
• 4. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Downstream Targets of ML347: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML347 is a potent and highly selective small molecule inhibitor of the Bone Morphogenetic Protein (BMP) type I receptors, Activin receptor-like kinase 1 (ALK1) and ALK2.[1][2][3][4][5][6] Its high selectivity, particularly for ALK2 over other related kinases such as ALK3, makes it a valuable tool for dissecting the specific roles of the ALK1/2 signaling pathways in various biological processes.[1][2][7][8] This technical guide provides an in-depth overview of the known downstream targets of ML347, methodologies for their investigation, and the underlying signaling pathways.

Quantitative Data Summary

The inhibitory activity of ML347 has been characterized through various in vitro and cell-based assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Kinase Inhibition by ML347

Target Kinase	IC50 (nM)	Selectivity vs. ALK2	Reference
ALK1	46	-	[1][2][3][4][5][6]
ALK2	32	-	[1][2][3][4][5][6]
ALK3	>10,000	>300-fold	[1][2][7][8]
ALK6	9,830	~307-fold	[3]
KDR (VEGFR2)	>100,000	>3000-fold	[3]
AMPK	>100,000	>3000-fold	[3]

Table 2: Cell-Based Assay of ML347 Activity

Assay Description	Cell Line	IC50 (nM)	Reference
BMP4-induced signaling	C2C12BRA	152	[3][5][6][7]

Signaling Pathway

ML347 exerts its effects by inhibiting the canonical BMP signaling pathway. Upon binding of BMP ligands, type I and type II receptors form a complex, leading to the phosphorylation and activation of the type I receptor by the type II receptor. Activated ALK1 and ALK2, the primary targets of ML347, then phosphorylate the receptor-regulated SMADs (R-SMADs), specifically SMAD1, SMAD5, and SMAD8.[1][8] These phosphorylated R-SMADs form a complex with the common mediator SMAD4 and translocate to the nucleus. In the nucleus, this complex acts as a transcription factor, regulating the expression of target genes.[8] ML347 blocks this cascade at the level of ALK1/2, thereby preventing the phosphorylation of SMAD1/5/8 and the subsequent modulation of gene expression.

ML347 inhibits ALK1/2, blocking SMAD1/5/8 phosphorylation and downstream gene expression.

Downstream Targets

The primary and most well-characterized downstream effect of ML347 is the inhibition of SMAD1/5/8 phosphorylation. Consequently, the expression of genes regulated by the BMP-SMAD pathway is altered. While a comprehensive transcriptomic or proteomic analysis of ML347-treated cells is not yet publicly available, based on the known functions of the ALK1/2-SMAD1/5/8 axis, key downstream targets include the Inhibitor of Differentiation (Id) family of proteins (Id1, Id2, and Id3) .[9][10] These proteins are transcriptional regulators that play crucial roles in cell cycle progression, differentiation, and tumorigenesis. Therefore, a primary downstream consequence of ML347 treatment is the expected downregulation of Id1, Id2, and Id3 expression in cellular contexts where the BMP pathway is active.

Experimental Protocols

To investigate the downstream effects of ML347, several key experiments can be performed.

In Vitro ALK2 Kinase Assay

This assay directly measures the ability of ML347 to inhibit the enzymatic activity of ALK2.

Workflow for an in vitro ALK2 kinase inhibition assay using ML347.

Methodology:

• Reaction Setup: In a 96-well plate, combine recombinant human ALK2 enzyme, a suitable substrate (e.g., casein), and ATP in a kinase assay buffer.

• Inhibitor Addition: Add serial dilutions of ML347 to the wells. Include a DMSO control.

• Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Detection: Terminate the reaction and detect the amount of ADP produced, which is proportional to the kinase activity. A common method is the ADP-Glo™ Kinase Assay, where the remaining ATP is depleted, and the generated ADP is converted back to ATP, which is then used to generate a luminescent signal.

• Data Analysis: Measure luminescence using a plate reader. Plot the luminescence signal against the log of the ML347 concentration and fit the data to a dose-response curve to determine the IC50 value.

Western Blot for Phospho-SMAD1/5

This assay confirms the mechanism of action of ML347 in a cellular context by measuring the phosphorylation of its direct downstream targets, SMAD1 and SMAD5.

Workflow for Western blot analysis of phospho-SMAD1/5 levels after ML347 treatment.

Methodology:

• Cell Culture and Treatment: Plate cells (e.g., C2C12 or HeLa) and allow them to adhere. Pre-treat the cells with varying concentrations of ML347 for a specified time (e.g., 1 hour).

• Stimulation: Stimulate the cells with a BMP ligand (e.g., BMP4 at 50 ng/mL) for a short period (e.g., 30 minutes) to induce SMAD1/5 phosphorylation.

• Lysis and Quantification: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. Quantify the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST.

  • Incubate the membrane with a primary antibody specific for phosphorylated SMAD1/5 (e.g., Cell Signaling Technology #9516) overnight at 4°C.[7]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Image the blot and perform densitometry analysis. Normalize the p-SMAD1/5 signal to a loading control (e.g., GAPDH or total SMAD1/5).

BMP-Responsive Luciferase Reporter Assay

This cell-based assay measures the overall activity of the BMP signaling pathway downstream of the receptor.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. researchgate.net [researchgate.net]
• 3. Development of a potent and ALK2 selective bone morphogenetic protein receptor (BMP) inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. A sensitive detection of phospho-Smad1/5/8 and Smad2 in Western blot analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A rapid and sensitive bioassay to measure bone morphogenetic protein activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phospho-SMAD1/5 (Ser463/465) (41D10) Rabbit Monoclonal Antibody (#9516) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 8. A rapid and sensitive bioassay for the simultaneous measurement of multiple bone morphogenetic proteins. Identification and quantification of BMP4, BMP6 and BMP9 in bovine and human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The transcriptional regulators Id2 and Id3 control the formation of distinct memory CD8+ T cell subsets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A blocking monoclonal antibody reveals dimerization of intracellular domains of ALK2 associated with genetic disorders - PMC [pmc.ncbi.nlm.nih.gov]

The Therapeutic Potential of ML347: A Technical Guide for Drug Discovery Professionals

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

ML347, also known as LDN-193719, has emerged as a potent and highly selective small molecule inhibitor of Activin receptor-like kinase 1 (ALK1) and ALK2, key components of the Transforming Growth Factor-β (TGF-β) and Bone Morphogenetic Protein (BMP) signaling pathways. This selectivity profile positions ML347 as a valuable chemical probe for elucidating the physiological and pathological roles of ALK1/2 and as a promising starting point for the development of novel therapeutics for a range of disorders, including rare genetic diseases and cancer. This technical guide provides a comprehensive overview of the current knowledge surrounding ML347, with a focus on its mechanism of action, quantitative biochemical and cellular activity, detailed experimental protocols, and its therapeutic potential as demonstrated in preclinical models.

Introduction

The TGF-β superfamily of ligands, including TGF-βs and BMPs, plays a critical role in regulating a myriad of cellular processes such as proliferation, differentiation, apoptosis, and migration. Dysregulation of this signaling network is implicated in the pathogenesis of numerous diseases, including cancer, fibrosis, and skeletal disorders. The signaling cascade is initiated by the binding of a ligand to a type II serine/threonine kinase receptor, which then recruits and phosphorylates a type I receptor, also known as an Activin receptor-like kinase (ALK). This phosphorylation event activates the type I receptor, which in turn phosphorylates downstream mediators, primarily the SMAD proteins, leading to the regulation of target gene expression.

ML347 was identified through a medicinal chemistry effort aimed at developing selective inhibitors of the BMP type I receptors.[1] It is derived from the pyrazolo[1,5-a]pyrimidine (B1248293) scaffold of Dorsomorphin, the first-in-class small molecule inhibitor of the BMP pathway.[2] ML347 exhibits remarkable selectivity for ALK2 over other BMP type I receptors like ALK3 and ALK6, making it an invaluable tool for dissecting the specific functions of ALK2-mediated signaling.[1]

Mechanism of Action

ML347 exerts its biological effects by directly inhibiting the kinase activity of ALK1 and ALK2.[3][4] By binding to the ATP-binding pocket of these receptors, ML347 prevents the phosphorylation and subsequent activation of the downstream SMAD proteins, specifically Smad1 and Smad5.[3] This blockade of SMAD phosphorylation effectively abrogates the cellular response to BMP signaling. The high selectivity of ML347 for ALK1 and ALK2, with over 300-fold greater potency against ALK2 compared to ALK3, is a key feature that distinguishes it from other BMP signaling inhibitors.[1][4]

Signaling Pathway Diagram

Caption: TGF-β/BMP signaling pathway and the inhibitory action of ML347.

Quantitative Data

The potency and selectivity of ML347 have been characterized in various biochemical and cell-based assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Kinase Inhibitory Activity of ML347

Target Kinase	IC₅₀ (nM)	Selectivity vs. ALK2	Reference(s)
ALK1	46	~1.4x	[3][4][5]
ALK2	32	1x	[3][4][5]
ALK3	>10,000	>300x	[4][6]
ALK6	9,830	~307x	[1]
VEGFR2 (KDR)	>10,000	>312x	[6]
ALK4	No activity	-
ALK5	No activity	-

Table 2: Cell-Based Activity of ML347

Cell Line	Assay Type	Ligand	IC₅₀ (nM)	Reference(s)
C2C12BRA	BMP-responsive luciferase reporter	BMP4	152	[1][6]
Primary dental epithelial cells	Inhibition of Smad1/5 phosphorylation	TGF-β1	Not specified	[3][7]

Table 3: Physicochemical and Pharmacokinetic Properties of ML347

Property	Value	Reference(s)
Molecular Weight	352.39 g/mol	[4][8]
Molecular Formula	C₂₂H₁₆N₄O	[4][8]
Plasma Protein Binding (Human, Rat, Mouse)	High	[2][4]
Solubility in DMSO	Up to 20 mM	[9]

Experimental Protocols

This section provides an overview of the key experimental methodologies used to characterize ML347.

In Vitro Kinase Assay

This protocol describes a general procedure for determining the in vitro kinase inhibitory activity of ML347.

Objective: To measure the half-maximal inhibitory concentration (IC₅₀) of ML347 against purified ALK1, ALK2, and other kinases.

Materials:

• Recombinant human ALK1, ALK2, ALK3, ALK6, VEGFR2 kinases

• ML347 (or other test compounds)

• ATP, [γ-³³P]ATP

• Substrate peptide (e.g., casein or a specific peptide substrate for the kinase)

• Kinase reaction buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• 96-well filter plates

• Phosphoric acid

• Scintillation counter

Procedure:

• Prepare serial dilutions of ML347 in DMSO. A typical starting concentration is 30 µM with 3-fold serial dilutions.[5]

• In a 96-well plate, add the kinase, the substrate peptide, and the diluted ML347 to the kinase reaction buffer.

• Initiate the kinase reaction by adding a mixture of ATP and [γ-³³P]ATP (typically 10 µM final ATP concentration).[5]

• Incubate the reaction mixture at room temperature for a specified period (e.g., 60 minutes).

• Stop the reaction by adding phosphoric acid.

• Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

• Wash the filter plate multiple times with phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Measure the radioactivity of the captured phosphorylated substrate using a scintillation counter.

• Calculate the percentage of kinase inhibition for each concentration of ML347 relative to a DMSO control.

• Determine the IC₅₀ value by fitting the concentration-response data to a sigmoidal dose-response curve.

Experimental Workflow: In Vitro Kinase Assay

Caption: Workflow for a typical in vitro kinase inhibition assay.

Cell-Based BMP Signaling Assay

This protocol outlines a method for assessing the inhibitory effect of ML347 on BMP-induced signaling in a cellular context.

Objective: To determine the IC₅₀ of ML347 for the inhibition of BMP4-induced reporter gene expression in C2C12BRA cells.

Materials:

• C2C12BRA cells (C2C12 myoblast cells stably expressing a BMP-responsive luciferase reporter)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Recombinant human BMP4

• ML347 (or other test compounds)

• Luciferase assay reagent

• 96-well cell culture plates

• Luminometer

Procedure:

• Seed C2C12BRA cells in a 96-well plate and allow them to adhere overnight.

• The following day, replace the medium with low-serum medium.

• Pre-treat the cells with serial dilutions of ML347 for a specified time (e.g., 30 minutes).

• Stimulate the cells with a fixed concentration of BMP4 (e.g., 10 ng/mL).

• Incubate the cells for a period sufficient to induce luciferase expression (e.g., 16-24 hours).

• Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

• Measure the luminescence using a luminometer.

• Calculate the percentage of inhibition of BMP4-induced luciferase activity for each concentration of ML347.

• Determine the IC₅₀ value by fitting the concentration-response data to a sigmoidal dose-response curve.

Therapeutic Potential

The high selectivity of ML347 for ALK1 and ALK2 suggests its potential therapeutic utility in diseases driven by aberrant BMP signaling.

Fibrodysplasia Ossificans Progressiva (FOP)

FOP is a rare and debilitating genetic disorder characterized by progressive heterotopic ossification, the formation of bone in soft tissues. The majority of FOP cases are caused by a gain-of-function mutation in the ALK2 gene. By inhibiting ALK2, ML347 has the potential to prevent the abnormal bone formation in FOP patients. Preclinical studies using animal models of FOP are warranted to evaluate the in vivo efficacy of ML347 and its derivatives.[2]

Cancer

The TGF-β/BMP signaling pathway has a complex and often paradoxical role in cancer. In some cancers, it can act as a tumor suppressor, while in others, it promotes tumor growth, invasion, and metastasis. The specific targeting of ALK1 and ALK2 with ML347 could be beneficial in cancers where these receptors are key drivers of the disease. For instance, ALK1 is implicated in tumor angiogenesis, and its inhibition could represent a novel anti-angiogenic strategy.[3]

Anemia of Chronic Disease

BMP signaling, particularly through ALK2 and ALK3, plays a role in iron homeostasis by regulating the expression of hepcidin (B1576463). Elevated hepcidin levels lead to iron sequestration and can cause anemia of chronic disease. While ML347 is more selective for ALK2 over ALK3, its potential to modulate hepcidin expression and alleviate this type of anemia is an area for further investigation.[2]

Conclusion

ML347 is a potent and highly selective inhibitor of ALK1 and ALK2, making it an indispensable research tool for dissecting the complexities of the TGF-β/BMP signaling pathway. Its favorable selectivity profile and demonstrated cellular activity provide a strong rationale for its further investigation as a potential therapeutic agent for diseases such as FOP, certain cancers, and other disorders characterized by dysregulated BMP signaling. The detailed experimental protocols provided in this guide are intended to facilitate further research into the therapeutic potential of ML347 and the development of next-generation ALK1/2 inhibitors with improved pharmacological properties. Further in vivo studies in relevant disease models are crucial to translate the promising preclinical findings of ML347 into clinical applications.

References

• 1. Development of a potent and ALK2 selective bone morphogenetic protein receptor (BMP) inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. ML347 | ALK | TGF-beta/Smad | TargetMol [targetmol.com]
• 6. apexbt.com [apexbt.com]
• 7. researchgate.net [researchgate.net]
• 8. biocompare.com [biocompare.com]
• 9. ML 347 | BMP and Other Activin Receptors | Tocris Bioscience [tocris.com]

ML347 in Cellular Differentiation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ML347, a potent and selective small molecule inhibitor of the Bone Morphogenetic Protein (BMP) signaling pathway, and its applications in cellular differentiation studies. ML347, also known as LDN-193719, offers a powerful tool for directing cell fate and exploring the mechanisms of lineage commitment.

Core Mechanism of Action

ML347 is a selective inhibitor of the Activin receptor-like kinase (ALK) family members ALK1 and ALK2, which are type I BMP receptors.[1][2] By inhibiting these receptors, ML347 effectively blocks the canonical BMP signaling pathway, a key player in embryogenesis and cellular differentiation. The inhibition of ALK1 and ALK2 prevents the phosphorylation of downstream SMAD proteins (Smad1, Smad5, and Smad8), thereby blocking their translocation to the nucleus and subsequent regulation of target gene expression. This targeted inhibition allows for precise manipulation of cellular differentiation processes.[1][2]

Quantitative Data: Potency and Selectivity of ML347

The efficacy of ML347 is demonstrated by its low nanomolar inhibitory concentrations (IC50) against its primary targets and its high selectivity over other related kinases.

Target	IC50 (nM)	Selectivity	Reference
ALK1	46	-	[1](--INVALID-LINK--)
ALK2	32	>300-fold vs ALK3	[1](--INVALID-LINK--)
ALK3	>10,000	-	[1](--INVALID-LINK--)
ALK6	>10,000	-	[1](--INVALID-LINK--)

Signaling Pathway Diagrams

To visually represent the mechanism of action of ML347, the following diagrams illustrate the canonical BMP/TGF-β signaling pathway and how ML347 intervenes.

Figure 1: Canonical BMP Signaling Pathway and ML347 Inhibition.

Experimental Protocols

While specific protocols for ML347 are often adapted from those using similar BMP inhibitors like Dorsomorphin, the following provides a detailed methodology for the directed differentiation of human pluripotent stem cells (hPSCs) into cardiomyocytes and neural lineages, incorporating the use of ML347.

Protocol 1: Directed Differentiation of hPSCs into Cardiomyocytes

This protocol is based on the temporal modulation of Wnt and BMP signaling pathways.

Materials:

• Human pluripotent stem cells (hPSCs)

• Matrigel-coated plates

• mTeSR™1 medium

• RPMI 1640 medium

• B27 supplement (minus insulin)

• CHIR99021 (GSK3 inhibitor)

• ML347 (LDN-193719)

• IWP2 (Wnt inhibitor)

• Collagenase II

• Trypsin-EDTA

• Fetal Bovine Serum (FBS)

• Phosphate-buffered saline (PBS)

Procedure:

• hPSC Culture: Culture hPSCs on Matrigel-coated plates in mTeSR™1 medium until they reach 80-90% confluency.

• Mesoderm Induction (Day 0): Change the medium to RPMI/B27 minus insulin (B600854) supplemented with 6-12 µM CHIR99021.

• Cardiac Mesoderm Specification (Day 2): Replace the medium with RPMI/B27 minus insulin supplemented with 5 µM IWP2.

• Cardiac Progenitor Formation (Day 4): Add ML347 to the culture medium at a final concentration of 0.5 - 2 µM. The optimal concentration may need to be determined empirically for different cell lines.

• Cardiomyocyte Maturation (Day 6 onwards): Change the medium every 2-3 days with RPMI/B27 (with insulin). Spontaneous beating of cardiomyocytes can typically be observed between days 8 and 12.

• Characterization: At day 14, cells can be harvested for analysis.

  • Immunocytochemistry: Stain for cardiac-specific markers such as cardiac troponin T (cTnT) and α-actinin.

  • Flow Cytometry: Quantify the percentage of cTnT positive cells.

Protocol 2: Neural Induction of hPSCs

This protocol utilizes dual SMAD inhibition to efficiently generate neural progenitor cells.

Materials:

• Human pluripotent stem cells (hPSCs)

• Matrigel-coated plates

• mTeSR™1 medium

• KnockOut™ DMEM/F-12

• N-2 Supplement

• B-27 Supplement

• GlutaMAX™

• SB431542 (TGF-β inhibitor)

• ML347 (LDN-193189)

• Accutase

• Basic fibroblast growth factor (bFGF)

Procedure:

• hPSC Culture: Culture hPSCs on Matrigel-coated plates in mTeSR™1 medium to 70-80% confluency.

• Neural Induction (Day 0): Dissociate hPSCs into single cells using Accutase and plate them on Matrigel-coated plates in mTeSR™1 with 10 µM Y-27632.

• Dual SMAD Inhibition (Day 1): Change the medium to a neural induction medium consisting of KnockOut™ DMEM/F-12, N-2 supplement, B-27 supplement, and GlutaMAX™, supplemented with 10 µM SB431542 and 100 nM ML347.

• Neural Progenitor Expansion (Day 5-7): The medium is changed every other day. Neural rosettes should start to appear.

• Neural Progenitor Cell (NPC) Isolation: Once rosettes are well-formed (around day 10-12), they can be manually picked or enzymatically dissociated and replated for further expansion in a neural expansion medium containing bFGF.

• Characterization:

  • Immunocytochemistry: Stain for neural stem cell markers such as PAX6, SOX1, and Nestin.

  • Flow Cytometry: Quantify the percentage of PAX6 and SOX1 positive cells.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for a cellular differentiation experiment using ML347.

Figure 2: General Experimental Workflow for Cellular Differentiation using ML347.

Logical Relationship Diagram

The following diagram illustrates the logical relationship of how ML347's inhibition of ALK1/2 leads to specific cellular differentiation outcomes.

Figure 3: Logical Flow of ML347's Effect on Cellular Differentiation.

Conclusion

ML347 is a valuable research tool for directing cellular differentiation through the selective inhibition of the BMP signaling pathway. Its high potency and selectivity make it a precise instrument for studying the intricate processes of cell fate determination. The protocols and information provided in this guide offer a solid foundation for researchers to incorporate ML347 into their experimental designs for generating specific cell lineages from pluripotent stem cells. Further optimization of concentrations and timing may be necessary for specific cell lines and desired outcomes.

References

• 1. A New Class of Small Molecule Inhibitor of BMP Signaling | PLOS One [journals.plos.org]
• 2. A New Class of Small Molecule Inhibitor of BMP Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for ML347 Treatment in Primary Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

ML347 is a potent and highly selective small molecule inhibitor of Activin Receptor-Like Kinase 1 (ALK1) and ALK2, which are type I receptors for Bone Morphogenetic Proteins (BMPs).[1][2] By selectively targeting ALK1 and ALK2, ML347 serves as a valuable tool for investigating the role of BMP signaling in various biological processes within primary cell cultures.[2] Primary cells, derived directly from tissues, provide a more physiologically relevant model compared to immortalized cell lines. These application notes provide a comprehensive guide for the utilization of ML347 in primary cell culture, including its mechanism of action, quantitative data, and detailed experimental protocols.

Mechanism of Action

ML347 exerts its inhibitory effects on the BMP signaling pathway. BMPs, members of the Transforming Growth Factor-beta (TGF-β) superfamily, initiate signaling by binding to a complex of type I and type II serine/threonine kinase receptors.[2] This binding leads to the phosphorylation and activation of the type I receptor by the type II receptor. ML347 specifically inhibits the kinase activity of ALK1 and ALK2, preventing the subsequent phosphorylation of downstream mediators, SMAD1 and SMAD5. This blockade of SMAD1/5 phosphorylation inhibits their translocation to the nucleus and the subsequent regulation of target gene expression.

Data Presentation

The inhibitory activity of ML347 against various kinases is summarized in the table below. This data is crucial for determining appropriate working concentrations in primary cell culture experiments.

Target Kinase	IC50 (nM)	Selectivity Notes
ALK1 (ACVRL1)	46	Potent inhibitor.
ALK2 (ACVR1)	32	Potent inhibitor.
ALK3 (BMPR1A)	10,800	>300-fold selective for ALK2 over ALK3.
ALK6 (BMPR1B)	9,830	>300-fold selective for ALK2 over ALK6.
KDR (VEGFR2)	19,700	Weak activity.
Cell-Based Assay
BMP4-responsive C2C12BRA cells	152	Potent inhibition of BMP4 signaling.

Visualizations

Caption: BMP/TGF-β signaling pathway and the inhibitory action of ML347.

Caption: General experimental workflow for ML347 treatment in primary cell culture.

Experimental Protocols

Disclaimer: The following protocols are generalized guidelines. It is imperative to optimize conditions such as cell seeding density, ML347 concentration, and treatment duration for each specific primary cell type and experimental objective.

Protocol 1: Preparation of ML347 Stock Solution

• Reconstitution: ML347 is soluble in DMSO up to 20 mM. To prepare a 10 mM stock solution, dissolve 3.52 mg of ML347 (MW: 352.39 g/mol ) in 1 mL of high-quality, sterile DMSO.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: General Primary Cell Culture and ML347 Treatment

• Primary Cell Isolation and Culture: Isolate primary cells from the tissue of interest using established enzymatic and/or mechanical dissociation methods. Culture the cells in the appropriate basal medium supplemented with necessary growth factors, serum, and antibiotics. Maintain the cultures in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Once the primary cells have reached the desired confluency and are in a healthy, logarithmic growth phase, detach them using an appropriate dissociation reagent (e.g., Trypsin-EDTA). Seed the cells into multi-well plates at a predetermined density suitable for the intended endpoint assay. Allow the cells to adhere and recover for 24 hours before treatment.

• Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the ML347 stock solution. Prepare a series of dilutions in the complete cell culture medium to achieve the desired final concentrations. A typical starting point for concentration optimization could range from 10 nM to 1 µM, based on the provided IC50 values. Include a vehicle control (DMSO) at the same final concentration as in the highest ML347 treatment group.

• Treatment: Carefully remove the existing medium from the cells and replace it with the medium containing the different concentrations of ML347 or the vehicle control.

• Incubation: Return the plates to the incubator and incubate for the desired treatment duration. The optimal incubation time (e.g., 24, 48, or 72 hours) will depend on the specific primary cell type and the biological question being addressed.

Protocol 3: Cell Viability and Proliferation Assays (WST-1 or MTT)

This protocol provides a general method for assessing the effect of ML347 on the viability and proliferation of primary cells.

• Cell Treatment: Follow the steps outlined in Protocol 2 for cell seeding and treatment in a 96-well plate.

• Reagent Addition: At the end of the treatment period, add the WST-1 or MTT reagent to each well according to the manufacturer's instructions (typically 10% of the culture volume).

• Incubation: Incubate the plate for the recommended time (usually 1-4 hours) at 37°C to allow for the conversion of the tetrazolium salt into a colored formazan (B1609692) product by metabolically active cells.

• Solubilization (for MTT assay): If using the MTT assay, add a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at the appropriate wavelength (typically 450 nm for WST-1 and 570 nm for MTT) using a microplate reader.

• Data Analysis: Subtract the background absorbance (from wells with medium only) and normalize the results to the vehicle-treated control group to determine the percentage of cell viability or proliferation.

Protocol 4: Western Blot Analysis of SMAD1/5 Phosphorylation

This protocol allows for the assessment of ML347's inhibitory effect on the BMP signaling pathway by measuring the phosphorylation of SMAD1/5.

• Cell Lysis: After treatment with ML347 as described in Protocol 2, wash the cells with ice-cold PBS. Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation.

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard protein assay, such as the bicinchoninic acid (BCA) assay.

• Sample Preparation: Normalize the protein concentrations of all samples. Add Laemmli sample buffer to the lysates and heat at 95-100°C for 5-10 minutes to denature the proteins.

• SDS-PAGE and Transfer: Load equal amounts of protein per lane onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis. Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% bovine serum albumin (BSA) or non-fat dry milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phosphorylated SMAD1/5 (pSMAD1/5) overnight at 4°C.

  • Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • For a loading control, the membrane can be stripped and re-probed with an antibody against total SMAD1/5 or a housekeeping protein like GAPDH.

• Detection and Analysis: Detect the chemiluminescent signal using an appropriate imaging system. Quantify the band intensities using densitometry software and normalize the pSMAD1/5 signal to the total SMAD1/5 or loading control signal.

Protocol 5: Quantitative Real-Time PCR (qRT-PCR) for Target Gene Expression

This protocol is used to measure changes in the expression of BMP target genes in response to ML347 treatment.

• RNA Isolation: Following treatment with ML347 (Protocol 2), isolate total RNA from the primary cells using a commercially available RNA extraction kit, ensuring to include a DNase treatment step to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the isolated RNA using a reverse transcription kit with oligo(dT) or random primers.

• qPCR Reaction: Set up the qPCR reactions using a suitable qPCR master mix (e.g., SYBR Green or TaqMan), the synthesized cDNA as a template, and primers specific for the BMP target genes of interest (e.g., ID1, ID3) and a stable housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Data Analysis: Perform the qPCR reaction in a real-time PCR cycler. Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression in ML347-treated cells compared to vehicle-treated cells, after normalization to the housekeeping gene.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of ML347 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML347 is a potent and highly selective inhibitor of the Activin receptor-like kinase 2 (ALK2), a bone morphogenetic protein (BMP) type I receptor. Due to its high selectivity for ALK2 over other BMP receptors like ALK3, ML347 serves as a valuable chemical probe for investigating the biological roles of ALK2 signaling in various physiological and pathological processes. In vitro studies have characterized its pharmacokinetic properties, indicating high plasma protein binding and predicting high clearance in mice. This suggests that for in vivo studies, a parenteral route of administration, such as intraperitoneal injection, is likely more appropriate than oral administration.

This document provides detailed application notes and protocols for the in vivo administration of ML347 in mice, based on available data for ML347 and analogous compounds.

Data Presentation

In Vitro Pharmacokinetic Properties of ML347

Parameter	Human	Rat	Mouse
Plasma Protein Binding (% free fraction)	0.9	1.4	1.4
Intrinsic Clearance (CLint) in Hepatic Microsomes (mL/min/kg)	516	148	617
Predicted Hepatic Clearance (CLHEP) (mL/min/kg)	20.2	47.5	78.5

Data sourced from in vitro assays.

Experimental Protocols

Representative In Vivo Administration Protocol (Intraperitoneal Injection)

Disclaimer: To date, no peer-reviewed studies have been published detailing the in vivo administration of ML347 in mice. The following protocol is a representative methodology based on a structurally similar and potent ALK2 inhibitor, LDN-212854, which has been successfully used in a mouse model of heterotopic ossification[1]. Researchers should perform initial dose-ranging and tolerability studies to determine the optimal dose for their specific mouse model and experimental endpoint.

1. Materials:

• ML347

• Vehicle solution (e.g., 20% DMSO / 10% (DMSO:Cremophor EL 1:1) / 70% H₂O)

• Sterile 1 mL syringes

• Sterile needles (25-27 gauge)

• 70% ethanol

• Sterile gauze pads

• Appropriate mouse strain for the disease model

2. Vehicle Preparation:

• Prepare the 10% (DMSO:Cremophor EL 1:1) solution by mixing equal volumes of DMSO and Cremophor EL.

• To prepare the final vehicle, combine 2 parts DMSO, 1 part of the (DMSO:Cremophor EL 1:1) mixture, and 7 parts sterile water.

• For example, to make 10 mL of vehicle, mix 2 mL of DMSO, 1 mL of the (DMSO:Cremophor EL 1:1) mixture, and 7 mL of sterile water.

• Ensure the final solution is clear and homogenous. Prepare fresh or store appropriately.

3. ML347 Formulation:

• Calculate the required amount of ML347 based on the desired dose and the number and weight of the mice. A starting dose of 6 mg/kg, administered twice daily, can be used as a reference based on studies with the similar compound LDN-212854[1].

• Dissolve the calculated amount of ML347 in the vehicle to achieve the final desired concentration. Gentle warming and vortexing may be required to fully dissolve the compound.

• Ensure the final formulation is a clear solution before administration.

4. Animal Handling and Injection Procedure:

• Acclimatize mice to the housing conditions before the start of the experiment.

• Record the body weight of each mouse before each injection to ensure accurate dosing.

• Restrain the mouse firmly but gently. One common method is to grasp the loose skin over the neck and back, and secure the tail.

• Position the mouse with its head tilted slightly downwards.

• Locate the injection site in the lower right quadrant of the abdomen, avoiding the midline and the cecum which is typically on the left side[2][3].

• Disinfect the injection site with a sterile gauze pad soaked in 70% ethanol.

• Insert the sterile needle (bevel up) at a 15-30 degree angle into the peritoneal cavity. Be careful not to insert the needle too deeply to avoid puncturing internal organs[2][4].

• Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or other fluid is aspirated, discard the syringe and prepare a new injection.

• Slowly inject the calculated volume of the ML347 formulation. The maximum recommended injection volume for a mouse is typically 10 mL/kg[4].

• Withdraw the needle and return the mouse to its cage.

• Monitor the mouse for any adverse reactions following the injection.

5. Dosing Schedule:

• Based on the protocol for LDN-212854, a twice-daily administration schedule can be implemented[1]. The exact timing should be consistent throughout the study.

Mandatory Visualization

Caption: Canonical BMP/ALK2 signaling pathway and the inhibitory action of ML347.

Caption: General experimental workflow for an in vivo efficacy study of ML347 in mice.

References

• 1. Development of an ALK2-biased BMP type I receptor kinase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uac.arizona.edu [uac.arizona.edu]
• 3. Intraperitoneal Injection in Mice | Animals in Science [queensu.ca]
• 4. animalcare.ubc.ca [animalcare.ubc.ca]

Application Notes and Protocols for ML347 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of stock solutions of ML347, a potent and selective inhibitor of activin receptor-like kinase 1 (ALK1) and ALK2. Adherence to these guidelines is crucial for ensuring the stability, activity, and reproducibility of experimental results.

Introduction to ML347

ML347, also known as LDN-193719, is a small molecule inhibitor belonging to the pyrazolo[1,5-a]pyrimidine (B1248293) class.[1] It is highly selective for ALK1 and ALK2, which are type I receptors in the bone morphogenetic protein (BMP) signaling pathway.[2][3][4][5] By inhibiting ALK1 and ALK2, ML347 effectively blocks the phosphorylation of downstream mediators Smad1 and Smad5, thereby modulating the TGF-β/BMP signaling cascade.[1][6] Its high selectivity makes it a valuable tool for studying the specific roles of ALK1 and ALK2 in various biological processes, including cell differentiation, development, and disease.[1][7]

Chemical and Physical Properties

A summary of the key chemical and physical properties of ML347 is provided in the table below.

Property	Value	Reference
Synonyms	LDN-193719, LDN193719	[6][8]
Molecular Formula	C₂₂H₁₆N₄O	[3][6][8]
Molecular Weight	352.39 g/mol	[2][3][6]
Appearance	Light yellow to yellow solid	[6]
Purity	≥95%	[8]
CAS Number	1062368-49-3	[2][3][6][8]

Solubility and Stock Solution Preparation

Proper dissolution and storage of ML347 are critical for maintaining its biological activity. It is important to use high-purity, anhydrous solvents to prepare stock solutions.

Solubility Data

Solvent	Maximum Concentration	Reference
DMSO	10 mg/mL (~28.38 mM)	[2][6][8]
DMF	5 mg/mL	[8]
DMSO:PBS (pH 7.2) (1:2)	0.25 mg/mL	[8]
Water	Insoluble	[2]
Ethanol	Insoluble	[2]

Note: The use of freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact solubility.[2][6] Sonication may be required to fully dissolve the compound.[9]

Protocol for Preparing a 10 mM DMSO Stock Solution

Materials:

• ML347 powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom polypropylene (B1209903) tubes

• Vortex mixer

• Sonicator (optional)

• Calibrated pipettes

Procedure:

• Pre-warm ML347: Allow the vial of ML347 powder to equilibrate to room temperature before opening to prevent condensation of moisture.

• Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula: Mass (mg) = Desired Volume (mL) x 10 mM x 352.39 ( g/mol ) / 1000 For example, to prepare 1 mL of a 10 mM stock solution, you would need 3.52 mg of ML347.

• Dissolution:

  • Carefully weigh the required amount of ML347 powder and transfer it to a sterile polypropylene tube.

  • Add the calculated volume of anhydrous DMSO.

  • Vortex the solution vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes until the solution is clear.

• Aliquoting and Storage:

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes. This will minimize freeze-thaw cycles which can degrade the compound.

  • Clearly label each aliquot with the compound name, concentration, date, and solvent.

Storage and Stability

Proper storage is essential to maintain the integrity of ML347.

Form	Storage Temperature	Stability	Reference
Powder	-20°C	3 years	[2][6]
4°C	2 years	[6]
In Solvent (DMSO)	-80°C	2 years	[2][6]
-20°C	1 year	[2][6]

Important: Avoid repeated freeze-thaw cycles of the stock solution.[2][6] It is recommended to use aliquots for single experiments.

Experimental Protocols and Considerations

ML347 is a potent inhibitor of ALK1 and ALK2, with the following reported IC₅₀ values:

Target	IC₅₀	Reference
ALK1	46 nM	[2][6][8][9]
ALK2	32 nM	[2][6][8][9]
ALK3	>10 µM	[4]

General Workflow for In Vitro Experiments

The following diagram illustrates a typical workflow for utilizing the ML347 stock solution in cell-based assays.

Caption: General workflow for using ML347 in cell-based experiments.

Signaling Pathway Inhibition

ML347 inhibits the BMP signaling pathway by targeting ALK1 and ALK2. This prevents the phosphorylation of Smad1/5, which in turn inhibits the transcription of target genes.

References

• 1. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. apexbt.com [apexbt.com]
• 5. ML 347 | BMP and Other Activin Receptors | Tocris Bioscience [tocris.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Development of a potent and ALK2 selective bone morphogenetic protein receptor (BMP) inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. ML347 | ALK | TGF-beta/Smad | TargetMol [targetmol.com]

Application Note and Protocol: Determination of Dose-Response Curve for Putative Kv7.1 Potassium Channel Activators

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for determining the dose-response curve of compounds that potentially activate the Kv7.1 potassium channel. While the compound ML347 is noted in the context of this protocol, it is critical to recognize that existing scientific literature predominantly identifies ML347 as a potent and selective inhibitor of the bone morphogenetic protein (BMP) receptor, specifically ALK2[1][2][3][4]. The methodologies described herein are standard procedures for characterizing the potency of any putative Kv7.1 activator and can be applied to investigate novel activities of compounds like ML347. The primary methods covered are automated patch-clamp electrophysiology and thallium flux assays, both widely accepted for studying ion channel modulators.

Introduction

The Kv7.1 (KCNQ1) voltage-gated potassium channel is a crucial component in cellular excitability, particularly in cardiac myocytes where, in complex with the KCNE1 subunit, it generates the slow delayed rectifier potassium current (IKs) responsible for cardiac action potential repolarization. Dysfunction of the Kv7.1 channel is linked to cardiac arrhythmias, such as Long QT syndrome. Activators of Kv7.1 are therefore of significant therapeutic interest.

Establishing a compound's potency and efficacy is a cornerstone of drug discovery. The dose-response curve is a fundamental tool in this process, providing quantitative measures such as the half-maximal effective concentration (EC50), which indicates the concentration of a compound required to elicit 50% of its maximal effect. This application note details two primary methodologies for generating a dose-response curve for a putative Kv7.1 activator.

Signaling Pathway of Kv7.1 Activation

Voltage-gated potassium channels like Kv7.1 are integral membrane proteins that regulate the flow of potassium ions across the cell membrane in response to changes in the membrane potential. The channel consists of four alpha subunits that form a central pore. The S1-S4 segments of each subunit form the voltage-sensing domain (VSD), while the S5-S6 segments form the pore domain. Upon membrane depolarization, the VSD undergoes a conformational change, leading to the opening of the channel pore and allowing K+ ions to flow out of the cell, which contributes to membrane repolarization. Activators of Kv7.1 can modulate this process through various mechanisms, such as shifting the voltage dependence of activation to more negative potentials, increasing the maximal channel conductance, or slowing channel deactivation.

Figure 1: Simplified signaling pathway of Kv7.1 channel activation.

Experimental Workflow

The general workflow for determining the dose-response curve of a putative Kv7.1 activator involves preparing the cells and the compound, performing the assay, and analyzing the data to calculate the EC50.

References

• 1. apexbt.com [apexbt.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ML347 | ALK | TGF-beta/Smad | TargetMol [targetmol.com]

Application Notes and Protocols: Detection of p-Smad1/5 Inhibition by ML347 via Western Blot

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the inhibitory effect of ML347 on the phosphorylation of Smad1/5 using Western blotting. This method is crucial for researchers studying signaling pathways involving Bone Morphogenetic Proteins (BMP) and Transforming Growth Factor-beta (TGF-β), and for professionals in drug development evaluating the efficacy of potential inhibitors like ML347.

ML347 is a potent and selective inhibitor of ALK1 and ALK2 (Activin receptor-like kinase 1 and 2), with IC50 values of 46 nM and 32 nM, respectively.[1][2][3] It exhibits over 300-fold selectivity for ALK1/2 over ALK3.[1][2] Mechanistically, ML347 blocks the phosphorylation of Smad1/5, which are key downstream effectors in the BMP signaling pathway.[1] The Smad family of proteins, upon phosphorylation by activated type I receptors, translocate to the nucleus to regulate gene expression.[4][5][6] Specifically, Smad1 and Smad5 are phosphorylated at Serine 463 and 465.[4][5]

This protocol outlines the necessary steps to treat cells with ML347, prepare cell lysates, perform Western blotting for p-Smad1/5, and quantify the results.

Data Presentation

Quantitative analysis of Western blot data is essential for determining the dose-dependent effect of ML347. The following table provides a template for summarizing such data. Densitometry is used to measure the band intensity of p-Smad1/5 and a loading control (e.g., GAPDH or β-actin). The ratio of p-Smad1/5 to the loading control is then calculated to normalize the data.

Table 1: Densitometric Analysis of p-Smad1/5 Levels Following ML347 Treatment

Treatment Group	ML347 Concentration (nM)	p-Smad1/5 Band Intensity (Arbitrary Units)	Loading Control Band Intensity (Arbitrary Units)	Normalized p-Smad1/5 Level (p-Smad1/5 / Loading Control)	Fold Change vs. Vehicle Control
Vehicle Control	0	15000	20000	0.75	1.00
ML347	10	12000	20500	0.59	0.78
ML347	50	7500	19800	0.38	0.51
ML347	100	3000	20200	0.15	0.20
Positive Control (e.g., BMP4)	0	25000	19500	1.28	1.71

Signaling Pathway and Experimental Workflow

To visually represent the underlying biological process and the experimental procedure, the following diagrams have been generated.

Caption: p-Smad1/5 Signaling Pathway and ML347 Inhibition.

Caption: Western Blot Workflow for p-Smad1/5 Detection.

Experimental Protocols

This section provides a detailed methodology for the Western blot experiment.

Cell Culture and Treatment with ML347

• Cell Seeding: Plate the cells of interest (e.g., HeLa, NIH/3T3, or other relevant cell lines) in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.[7]

• ML347 Preparation: Prepare a stock solution of ML347 in DMSO.[2][3] For example, a 10 mM stock. Further dilute the stock solution in cell culture media to achieve the desired final concentrations (e.g., 10, 50, 100 nM).

• Treatment: Once cells reach the desired confluency, replace the old media with fresh media containing the different concentrations of ML347 or a vehicle control (media with the same concentration of DMSO as the highest ML347 treatment).

• Stimulation (Optional): To induce Smad1/5 phosphorylation, you may need to stimulate the cells with a ligand such as BMP4 (e.g., 50 ng/mL for 30 minutes) after the ML347 pre-treatment.[8][9] The pre-treatment time with ML347 should be optimized but is typically 1-2 hours.

• Incubation: Incubate the cells for the desired treatment period.

Cell Lysis and Protein Quantification

• Washing: After treatment, aspirate the media and wash the cells once with ice-cold Phosphate-Buffered Saline (PBS).[10]

• Lysis: Add ice-cold lysis buffer directly to the wells. A recommended lysis buffer for phosphorylated proteins is a modified RIPA buffer or a buffer containing 1% NP-40, supplemented with protease and phosphatase inhibitors.[11][12][13][14][15] * Lysis Buffer Recipe (Example): 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% NP-40, 0.5% sodium deoxycholate, supplemented with protease inhibitor cocktail and phosphatase inhibitor cocktail (e.g., sodium fluoride, sodium orthovanadate, beta-glycerophosphate). [12][14]3. Harvesting: Scrape the cells off the plate and transfer the lysate to a pre-chilled microcentrifuge tube. [10]4. Sonication/Incubation: Sonicate the lysate briefly or incubate on ice for 30 minutes with occasional vortexing to ensure complete lysis. [10]5. Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Supernatant Collection: Carefully transfer the supernatant (containing the proteins) to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay, such as the Bicinchoninic acid (BCA) assay. [16]

SDS-PAGE and Western Blotting

• Sample Preparation: Based on the protein quantification, normalize the protein concentration for all samples. Mix the desired amount of protein (e.g., 20-30 µg) with 4x or 6x Laemmli sample buffer. [10][13]2. Denaturation: Heat the samples at 95-100°C for 5-10 minutes. [10][13]3. Gel Electrophoresis: Load the denatured samples onto a polyacrylamide gel (e.g., 4-12% Bis-Tris gel). Run the gel according to the manufacturer's instructions to separate the proteins by size. [17][18]4. Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane. [17]5. Blocking: To prevent non-specific antibody binding, block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature. [13][15]Note: Avoid using milk for blocking when detecting phosphoproteins as it contains casein, a phosphoprotein that can cause high background. [11][13]6. Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for p-Smad1/5 (phosphorylated at Ser463/465) overnight at 4°C with gentle agitation. [9][10]The antibody should be diluted in 5% BSA in TBST at the manufacturer's recommended dilution (e.g., 1:1000). [5][6]7. Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody. [10]8. Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG) diluted in 5% BSA in TBST for 1 hour at room temperature. [10][19]9. Final Washes: Wash the membrane three to five times for 5 minutes each with TBST. [19]10. Detection: Add an Enhanced Chemiluminescence (ECL) substrate to the membrane and incubate for the time recommended by the manufacturer. [16]11. Imaging: Capture the chemiluminescent signal using a digital imaging system. [17]12. Stripping and Re-probing: To detect total Smad1/5 or a loading control, the membrane can be stripped of the primary and secondary antibodies and then re-probed with the appropriate antibody.

Data Analysis

• Densitometry: Quantify the band intensities for p-Smad1/5 and the loading control using image analysis software such as ImageJ. [20][21]2. Normalization: For each sample, normalize the p-Smad1/5 band intensity to the corresponding loading control band intensity. [20]3. Relative Quantification: Express the normalized p-Smad1/5 levels as a fold change relative to the vehicle-treated control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. ML347 | ALK | TGF-beta/Smad | TargetMol [targetmol.com]
• 4. Phospho-SMAD1/SMAD5 (Ser463, Ser465) Monoclonal Antibody (E.239.4) (MA5-15124) [thermofisher.com]
• 5. Phospho-SMAD1/5 (Ser463/465) (41D10) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 6. Phospho-SMAD1 (Ser463/465)/ SMAD5 (Ser463/465)/ SMAD9 (Ser465/467) (D5B10) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 7. Phospho-SMAD1/SMAD5 (Ser463, Ser465) Recombinant Monoclonal Antibody (31H14L11) (700047) [thermofisher.com]
• 8. static.abclonal.com [static.abclonal.com]
• 9. Phospho-SMAD1/5 (Ser463/465) (41D10) Rabbit Monoclonal Antibody (#9516) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 10. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 11. inventbiotech.com [inventbiotech.com]
• 12. researchgate.net [researchgate.net]
• 13. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 14. researchgate.net [researchgate.net]
• 15. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 16. Detailed Western Blotting (Immunoblotting) Protocol [protocols.io]
• 17. azurebiosystems.com [azurebiosystems.com]
• 18. The Principle and Procedure of Western Blot - Creative Proteomics Blog [creative-proteomics.com]
• 19. merckmillipore.com [merckmillipore.com]
• 20. Guide to western blot quantification | Abcam [abcam.com]
• 21. yorku.ca [yorku.ca]

Application Notes and Protocols for ML347-Induced Neurogenesis in Stem Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML347, also known as LDN-193719, is a potent and selective small molecule inhibitor of the Bone Morphogenetic Protein (BMP) type I receptors ALK1 and ALK2. The BMP signaling pathway plays a crucial role in embryonic development and cell fate determination. In the context of neurogenesis, inhibition of the BMP/SMAD signaling cascade is a key step in promoting the differentiation of pluripotent stem cells (PSCs) into neural lineages. By blocking BMP signaling, ML347 effectively removes a key barrier to neural induction, enabling the efficient generation of neural stem cells (NSCs) and their subsequent differentiation into mature neurons.

These application notes provide detailed protocols and supporting data for the use of ML347 in directing the neurogenesis of stem cells. The information is intended to guide researchers in utilizing this compound for applications in developmental biology research, disease modeling, and drug discovery.

Data Presentation

Table 1: In Vitro Activity of ML347

Target	IC50 (nM)	Assay Type	Reference
ALK2	32	Cell-free assay	[1]
ALK1	46	Cell-free assay	[1]
BMP-responsive C2C12BRA cells	15	Cell-based assay	[1]

Note: The IC50 (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Signaling Pathway

The induction of neurogenesis from pluripotent stem cells by ML347 is primarily achieved through the inhibition of the canonical BMP/SMAD signaling pathway.

Caption: ML347 inhibits BMP receptors, promoting neural gene expression.

Experimental Protocols

This protocol describes the differentiation of human pluripotent stem cells (hPSCs) into neural stem cells (NSCs) and subsequently into mature neurons using ML347 as a key component of a dual SMAD inhibition strategy.

Materials and Reagents

• Human pluripotent stem cells (hPSCs)

• hPSC maintenance medium (e.g., mTeSR1™ or E8™)

• Matrigel® or Vitronectin-coated culture plates

• DMEM/F12 medium

• Neurobasal® Medium

• B-27® Supplement

• N-2 Supplement

• GlutaMAX™ Supplement

• Non-essential Amino Acids (NEAA)

• 2-Mercaptoethanol

• Basic fibroblast growth factor (bFGF)

• ML347 (LDN-193719)

• SB431542 (TGF-β inhibitor)

• Y-27632 (ROCK inhibitor)

• Accutase® or other gentle cell dissociation reagent

• Phosphate-buffered saline (PBS)

• DAPI (4′,6-diamidino-2-phenylindole)

• Primary antibodies against neural markers (e.g., PAX6, SOX1, Nestin, β-III Tubulin (Tuj1), MAP2)

• Appropriate secondary antibodies

Protocol 1: Neural Induction of hPSCs to Neural Stem Cells (NSCs)

This protocol is based on the widely used dual SMAD inhibition method for neural induction.

Day 0: Seeding of hPSCs for Neural Induction

• Culture hPSCs on Matrigel®-coated plates in hPSC maintenance medium until they reach 70-80% confluency.

• Aspirate the medium and wash the cells once with PBS.

• Treat the cells with Accutase® at 37°C for 3-5 minutes, or until the cells detach.

• Neutralize the Accutase® with DMEM/F12 medium and gently pipette to create a single-cell suspension.

• Centrifuge the cells at 200 x g for 5 minutes.

• Resuspend the cell pellet in hPSC maintenance medium supplemented with 10 µM Y-27632.

• Plate the cells onto new Matrigel®-coated plates at a density of 50,000 - 100,000 cells/cm².

• Incubate at 37°C in a 5% CO₂ incubator.

Day 1-10: Neural Induction with ML347

• On Day 1, aspirate the medium and replace it with Neural Induction Medium (NIM).

  • NIM Composition:

    • DMEM/F12

    • 1x N-2 Supplement

    • 1x B-27 Supplement

    • 1x GlutaMAX™

    • 1x NEAA

    • 100 nM ML347 (LDN-193719)

    • 10 µM SB431542

• Change the NIM every day for 10 days.

• By Day 10, the cells should have adopted a neural progenitor morphology, forming neural rosettes.

Protocol 2: Expansion of Neural Stem Cells (NSCs)

Day 11 onwards: NSC Expansion

• On Day 11, aspirate the NIM and wash the cells with PBS.

• Dissociate the cells into small clumps using Accutase® or by gentle scraping.

• Plate the NSC clumps onto new Matrigel®-coated plates in NSC Expansion Medium.

  • NSC Expansion Medium Composition:

    • Neurobasal® Medium

    • 1x N-2 Supplement

    • 1x B-27 Supplement

    • 1x GlutaMAX™

    • 20 ng/mL bFGF

• Change the medium every 2-3 days.

• Passage the NSCs when they reach 80-90% confluency. At this stage, NSCs can be cryopreserved for future use.

Protocol 3: Differentiation of NSCs into Mature Neurons

Day 1 of Neuronal Differentiation

• Dissociate the expanded NSCs into a single-cell suspension using Accutase®.

• Plate the cells onto plates coated with a suitable substrate for neuronal culture (e.g., Poly-L-ornithine and Laminin) at a density of 25,000 - 50,000 cells/cm² in Neuronal Differentiation Medium.

  • Neuronal Differentiation Medium Composition:

    • Neurobasal® Medium

    • 1x B-27 Supplement

    • 1x GlutaMAX™

    • (Optional: 20 ng/mL BDNF and 20 ng/mL GDNF to promote neuronal survival and maturation)

Day 2 onwards: Neuronal Maturation

• Change half of the Neuronal Differentiation Medium every 3-4 days.

• Monitor the cells for the appearance of neuronal morphology, including the extension of neurites.

• Mature neurons can typically be observed within 2-4 weeks of differentiation.

Protocol 4: Immunocytochemical Analysis of Neuronal Markers

• Fix the differentiated cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Wash the cells three times with PBS.

• Block non-specific antibody binding with a blocking solution (e.g., 5% goat serum in PBS) for 1 hour at room temperature.

• Incubate the cells with primary antibodies against neuronal markers (e.g., Tuj1 for immature neurons, MAP2 for mature neurons) diluted in blocking solution overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate the cells with corresponding fluorescently labeled secondary antibodies diluted in blocking solution for 1 hour at room temperature in the dark.

• Wash the cells three times with PBS.

• Counterstain the nuclei with DAPI for 5 minutes.

• Wash the cells twice with PBS.

• Mount the coverslips and visualize the cells using a fluorescence microscope.

Experimental Workflow

Caption: Workflow for ML347-induced neurogenesis from hPSCs.

Troubleshooting

Problem	Possible Cause	Solution
Low efficiency of neural induction	Suboptimal hPSC quality	Ensure hPSCs have a normal karyotype and display typical morphology.
Incorrect cell seeding density	Optimize seeding density. Too low can lead to poor survival, too high can lead to premature differentiation into other lineages.
Inactive small molecules	Use freshly prepared or properly stored ML347 and SB431542.
High levels of cell death during induction	Cells are sensitive to single-cell dissociation	Use a ROCK inhibitor (Y-27632) during the initial plating step. Handle cells gently.
Presence of non-neural cells	Incomplete neural induction	Ensure consistent daily media changes with fresh NIM. Verify the concentration of small molecules.
Poor neuronal maturation	Suboptimal culture conditions	Use high-quality neuronal differentiation media and supplements. Consider co-culture with astrocytes to provide trophic support.

Conclusion

ML347 is a valuable tool for the directed differentiation of pluripotent stem cells into neural lineages. By potently and selectively inhibiting the BMP signaling pathway, it facilitates efficient neural induction. The protocols outlined in these application notes provide a robust framework for generating neural stem cells and mature neurons for a variety of research and drug development applications. For optimal results, it is recommended to carefully optimize cell culture conditions and validate the differentiation process at each stage using appropriate markers.

References

• 1. Robust Differentiation of Human iPSCs into Lineage-Specific Neurons and Glial Cells Utilizing Dual-SMAD Inhibition [sigmaaldrich.com]

Technical Notes & Optimization

ML347 Technical Support Center: Troubleshooting Solubility and Experimental Guidance

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility of ML347, a potent and selective ALK1/ALK2 inhibitor. Find troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges during your in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is ML347 and its mechanism of action?

A1: ML347 is a small molecule inhibitor that selectively targets Activin Receptor-Like Kinase 1 (ALK1) and ALK2, which are type I receptors in the Bone Morphogenetic Protein (BMP) signaling pathway, a part of the larger Transforming Growth Factor-beta (TGF-β) superfamily.[1][2][3][4][5] By inhibiting ALK1 and ALK2, ML347 blocks the phosphorylation of downstream mediators Smad1 and Smad5, thereby inhibiting the canonical BMP signaling pathway. This pathway is crucial for various cellular processes, including cell growth, differentiation, and development.

Q2: What are the primary solubility characteristics of ML347?

A2: ML347 is readily soluble in organic solvents like Dimethyl Sulfoxide (DMSO) but is practically insoluble in water and ethanol. The solubility in DMSO can vary between batches and suppliers, so it is crucial to refer to the manufacturer's product data sheet.

Q3: Why is my ML347 precipitating when I dilute my DMSO stock in aqueous buffer or cell culture media?

A3: This is a common issue for hydrophobic compounds like ML347. Precipitation in aqueous solutions occurs because the compound is poorly soluble in water. When the DMSO stock is diluted into an aqueous buffer, the DMSO concentration decreases significantly, and the aqueous environment can no longer keep the hydrophobic ML347 in solution, causing it to precipitate. Other factors that can contribute to precipitation include the final concentration of ML347, the pH and composition of the buffer, and the temperature.

Q4: What is the recommended solvent for preparing ML347 stock solutions?

A4: The recommended solvent for preparing stock solutions of ML347 is high-purity, anhydrous DMSO. It is critical to use fresh, non-hygroscopic (water-free) DMSO, as absorbed moisture can significantly reduce the solubility of ML347.

Troubleshooting Guide: ML347 Precipitation

Encountering precipitation can be a significant roadblock in your experiments. This guide provides a systematic approach to troubleshooting and resolving these issues.

Issue 1: ML347 powder does not fully dissolve in DMSO.

• Cause: The concentration may be too high, or the DMSO may have absorbed moisture.

• Solution:

  • Try sonicating the solution for 10-15 minutes.

  • Gentle warming of the solution (e.g., to 37°C) can also aid dissolution.

  • If the issue persists, use a fresh, unopened bottle of anhydrous DMSO.

  • Consider preparing a less concentrated stock solution.

Issue 2: Precipitation occurs immediately upon dilution of DMSO stock into aqueous media.

• Cause: The high local concentration of ML347 upon initial contact with the aqueous environment leads to rapid precipitation.

• Solution:

  • Stepwise Dilution: Instead of a single large dilution, perform a series of smaller, stepwise dilutions. This gradual decrease in DMSO concentration can help maintain solubility.

  • Vigorous Mixing: Add the ML347 DMSO stock dropwise into the aqueous buffer while continuously and vigorously vortexing or stirring. This ensures rapid dispersal of the compound.

  • Pre-warm the Media: Warming your cell culture media or buffer to 37°C before adding the DMSO stock can improve solubility.

Issue 3: The solution becomes cloudy or forms a precipitate over time after initial successful dilution.

• Cause: The final concentration of ML347 in the aqueous solution may be above its thermodynamic solubility limit, leading to delayed precipitation. Temperature fluctuations can also affect solubility.

• Solution:

  • Lower the Final Concentration: The most straightforward solution is to reduce the final working concentration of ML347 in your experiment.

  • Maintain a Constant Temperature: Ensure your experimental setup is maintained at a constant temperature to prevent solubility changes.

  • Check for Buffer Compatibility: High salt concentrations or certain components in your buffer could be "salting out" the compound. If possible, test the solubility in different buffer systems.

Data Presentation: ML347 Solubility

The following table summarizes the reported solubility of ML347 in various solvents. Note that these values can vary, and it is always recommended to consult the certificate of analysis for your specific batch.

Solvent	Concentration (Mass)	Concentration (Molar)	Notes
DMSO	≥5.87 mg/mL	~16.6 mM	Gentle warming may be required.
DMSO	10 mg/mL	28.38 mM	Use of fresh, anhydrous DMSO is critical. Sonication may be needed.
DMSO	7.05 mg/mL	20 mM
DMF	5 mg/mL	~14.2 mM
DMSO:PBS (pH 7.2) (1:2)	0.25 mg/mL	~0.7 mM	Illustrates the significant drop in solubility in aqueous buffer.
Water	Insoluble	Insoluble
Ethanol	Insoluble	Insoluble

Experimental Protocols

Protocol 1: Preparation of a 10 mM ML347 Stock Solution in DMSO

• Materials:

  • ML347 powder (Molecular Weight: 352.39 g/mol )

  • Anhydrous, high-purity DMSO

  • Sterile microcentrifuge tubes or vials

  • Sonicator

• Procedure:

  • Weigh out the desired amount of ML347 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.52 mg of ML347.

  • Add the appropriate volume of anhydrous DMSO to the powder.

  • Vortex the solution thoroughly for 2-3 minutes.

  • If the powder is not fully dissolved, sonicate the vial for 10-15 minutes. Gentle warming to 37°C can also be applied.

  • Once fully dissolved, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of a 10 µM ML347 Working Solution in Cell Culture Media

• Materials:

  • 10 mM ML347 in DMSO (from Protocol 1)

  • Pre-warmed (37°C) complete cell culture medium

  • Sterile conical tubes

• Procedure:

  • Prepare an intermediate dilution of the ML347 stock solution in DMSO if a very low final concentration is desired, though for a 1:1000 dilution, this is often not necessary.

  • Place the desired volume of pre-warmed cell culture medium in a sterile conical tube. For 10 mL of working solution, use 10 mL of media.

  • While vigorously vortexing the cell culture medium, add the required volume of the 10 mM ML347 stock solution dropwise. To prepare a 10 µM working solution, add 10 µL of the 10 mM stock to 10 mL of media (a 1:1000 dilution). This results in a final DMSO concentration of 0.1%.

  • Continue to vortex for an additional 30 seconds to ensure the compound is evenly dispersed.

  • Visually inspect the solution for any signs of precipitation. If the solution is clear, it is ready to be added to your cells.

  • Important: Always include a vehicle control in your experiments containing the same final concentration of DMSO (e.g., 0.1%) as your ML347-treated samples.

Mandatory Visualizations

Caption: A workflow diagram for troubleshooting ML347 solubility issues.

Caption: The signaling pathway of ML347, inhibiting ALK1/2 and Smad1/5 phosphorylation.

References

• 1. BMP canonical Smad signaling through Smad1 and Smad5 is required for endochondral bone formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BMP canonical Smad signaling through Smad1 and Smad5 is required for endochondral bone formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of BMP-Smad1/5/8 Signaling Promotes Survival of Retinal Ganglion Cells after Damage In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

ML347 Technical Support Center: Optimizing Concentration for Cell Viability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of ML347 for cell viability experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ML347?

ML347 is a potent and selective inhibitor of the bone morphogenetic protein (BMP) type I receptors, specifically targeting Activin Receptor-Like Kinase 1 (ALK1) and ALK2.[1] By inhibiting these kinases, ML347 blocks the phosphorylation of downstream mediators Smad1 and Smad5, which are key components of the TGF-β/Smad signaling pathway.[1] This inhibition ultimately prevents the translocation of the Smad complex to the nucleus and the subsequent transcription of BMP target genes.[1][2][3]

Q2: What is a recommended starting concentration range for ML347 in cell viability assays?

Based on available data, a starting concentration range of 10 nM to 10 µM is recommended for initial dose-response experiments. ML347 has shown efficacy in cell-based assays with an IC50 of 152 nM for inhibiting BMP4 signaling. Importantly, one study indicated that ML347 did not exhibit acute toxicity in cell-based assays at concentrations up to 30 µM, suggesting a good therapeutic window. However, the optimal concentration will be cell-line specific and should be determined empirically.

Q3: How should I prepare a stock solution of ML347?

ML347 is soluble in dimethyl sulfoxide (B87167) (DMSO). To prepare a high-concentration stock solution (e.g., 10 mM), dissolve the appropriate amount of ML347 powder in DMSO. For example, to make a 10 mM stock solution, dissolve 3.524 mg of ML347 (Molecular Weight: 352.39 g/mol ) in 1 mL of DMSO. Store the stock solution at -20°C or -80°C. When preparing working concentrations, ensure the final DMSO concentration in the cell culture medium is below the toxic threshold for your specific cell line, typically less than 0.5%.[4] Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.[4]

Q4: How long should I incubate my cells with ML347?

The optimal incubation time will depend on your cell line and the specific biological question you are investigating. A common starting point is to perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the ideal treatment duration.[5][6]

Q5: Can ML347 interfere with common cell viability assays?

While direct interference of ML347 with common viability reagents has not been widely reported, it is a possibility for any small molecule. Kinase inhibitors can sometimes affect cellular metabolism in a way that doesn't directly correlate with cell death, potentially leading to misleading results in metabolic-based assays like MTT or WST-1.[7] It is advisable to run a cell-free control (ML347 in culture media without cells) to check for any direct chemical reaction with the assay reagent.[5] If interference is suspected, consider using an alternative assay that measures a different cellular parameter, such as a luminescent ATP-based assay (e.g., CellTiter-Glo®) or a protein-based assay (e.g., Sulforhodamine B).[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No observable effect on cell viability	Suboptimal Concentration: The concentration of ML347 may be too low to elicit a response in your cell line.	Perform a dose-response experiment with a wider concentration range (e.g., up to 30 µM).
Cell Line Insensitivity: The specific cell line may not be sensitive to the inhibition of the ALK1/ALK2 pathway.	Confirm that your cell line expresses ALK1 and ALK2. Consider using a positive control cell line known to be responsive to BMP signaling.
Short Incubation Time: The treatment duration may be insufficient to observe an effect.	Conduct a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal incubation period.[5][6]
High variability between replicate wells	Uneven Cell Seeding: Inconsistent cell numbers across wells.	Ensure the cell suspension is homogenous before and during plating. Use calibrated pipettes and consistent technique.[5]
Edge Effects: Evaporation in the outer wells of the microplate.	Fill the outer wells with sterile PBS or media and do not use them for experimental data.[5]
Compound Precipitation: ML347 may precipitate at higher concentrations.	Visually inspect the wells for any precipitate. If observed, consider preparing fresh dilutions or using a lower top concentration.
Unexpected increase in "viability" signal	Assay Interference: ML347 may be chemically reacting with the viability reagent.	Run a cell-free control with ML347 and the viability reagent to test for direct interaction.[5]
Cellular Metabolism Shift: Sub-lethal doses of the compound may increase metabolic activity without increasing cell number.	Use an orthogonal assay that measures a different viability parameter (e.g., ATP levels, membrane integrity) to confirm the results.[7]
Precipitate formation in culture medium	Low Solubility: The concentration of ML347 may exceed its solubility in the culture medium.	Ensure the final DMSO concentration is sufficient to keep the compound in solution. Prepare fresh dilutions for each experiment.

Data Summary

ML347 Inhibitory Activity

Target	IC50 (nM)	Assay Type
ALK1	46	In vitro kinase assay
ALK2	32	In vitro kinase assay
BMP4 Signaling	152	Cell-based assay

This data is compiled from multiple sources.[1]

Experimental Protocols

General Protocol for Determining Optimal ML347 Concentration using a Tetrazolium-Based Viability Assay (e.g., MTT)

• Cell Seeding:

  • Harvest and count cells, then resuspend them in the appropriate culture medium.

  • Seed cells into a 96-well plate at a predetermined optimal density.

  • Incubate the plate overnight at 37°C and 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of ML347 in DMSO.

  • Perform serial dilutions of the ML347 stock solution in complete cell culture medium to achieve a range of desired concentrations (e.g., 10 nM to 10 µM).

  • Prepare a vehicle control containing the same final concentration of DMSO as the highest ML347 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the prepared ML347 dilutions or vehicle control.

• Incubation:

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• Viability Assay (MTT Example):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Mix thoroughly by gentle pipetting.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium only) from all other values.

  • Normalize the data to the vehicle control to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the log of the ML347 concentration to determine the IC50 value.

Visualizations

Signaling Pathway

Caption: ML347 inhibits the BMP signaling pathway.

Experimental Workflow

Caption: Workflow for optimizing ML347 concentration.

Troubleshooting Logic

Caption: Troubleshooting decision tree for ML347 experiments.

References

• 1. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

ML347 Technical Support Center: Troubleshooting Inconsistent Results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during experiments with ML347.

Frequently Asked Questions (FAQs)

Compound-Related Issues

1. Why am I observing lower than expected potency or inconsistent results with ML347?

Several factors can contribute to variability in ML347's performance:

• Solubility Issues: ML347 is poorly soluble in aqueous solutions and has a tendency to precipitate.[1] It is soluble in DMSO, but moisture absorption by DMSO can reduce its solubility.[1]

• Storage and Stability: While stable as a powder, ML347's stability in solution is limited. Improper storage of stock solutions, such as repeated freeze-thaw cycles, can lead to degradation.[1] Stock solutions are best stored at -80°C for up to a year.[1]

• Batch-to-Batch Variability: Although reputable suppliers provide high-purity compounds, slight variations between batches can occur.

• High Plasma Protein Binding: ML347 exhibits high plasma protein binding in human, rat, and mouse plasma, which can reduce its free concentration and apparent potency in assays containing serum.[2]

2. How can I ensure proper handling and storage of ML347?

To maintain the integrity and activity of ML347, follow these guidelines:

• Stock Solution Preparation: Prepare stock solutions in fresh, anhydrous DMSO.[1] Sonication may be recommended to aid dissolution.[3]

• Storage: Store the powder at -20°C for up to 3 years.[1] Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C for up to one year.[1][4]

• Working Solutions: Prepare fresh working solutions from the stock solution for each experiment.

Experimental Design and Assay-Related Issues

3. My results in cell-based assays are not consistent. What are some potential causes?

Inconsistent results in cell-based assays can arise from several sources:

• Cell Line Variability: Different cell lines may express varying levels of ALK1 and ALK2 receptors, leading to different sensitivities to ML347.

• Assay Conditions: Factors such as cell density, serum concentration in the media, and incubation time can all influence the apparent potency of ML347.

• Off-Target Effects: Although ML347 is highly selective for ALK1 and ALK2, high concentrations may lead to off-target effects that can confound results.[5][6] It is crucial to use the lowest effective concentration possible.

• Endpoint Measurement: The choice of assay endpoint and the technology used for detection can impact the results. For example, a luciferase reporter assay may have different sensitivity than a direct measurement of Smad1/5 phosphorylation.

4. How can I troubleshoot variability in my in vitro kinase assays?

For in vitro kinase assays, consider the following:

• Enzyme and Substrate Quality: Ensure the purity and activity of the recombinant ALK1/ALK2 kinase and the substrate.

• ATP Concentration: As an ATP-competitive inhibitor, the apparent IC50 of ML347 will be influenced by the ATP concentration in the assay.

• Assay Buffer Components: Components in the assay buffer, such as detergents or salts, can affect enzyme activity and compound behavior.

Troubleshooting Guides

Problem: Low Potency or No Effect of ML347

Potential Cause	Troubleshooting Steps
Poor Solubility/Precipitation	1. Prepare fresh stock solutions in anhydrous DMSO.[1] 2. Visually inspect solutions for any precipitate before use. 3. Consider using a formulation with excipients for in vivo studies.
Compound Degradation	1. Use fresh aliquots of stock solutions for each experiment.[1] 2. Verify the age and storage conditions of the compound.
Incorrect Concentration	1. Double-check all dilution calculations. 2. Use a concentration range that spans the expected IC50 value.
High Serum Concentration	1. Reduce the serum concentration in cell-based assays if possible. 2. Be aware that high protein binding will reduce the free concentration of ML347.[2]
Low Target Expression	1. Confirm the expression of ALK1 and ALK2 in your cell line using techniques like Western blot or qPCR.

Problem: High Variability Between Replicates or Experiments

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding	1. Ensure a uniform cell suspension before seeding. 2. Use a multichannel pipette for consistent dispensing.
Edge Effects in Plates	1. Avoid using the outer wells of microplates for treatment. 2. Fill the outer wells with sterile PBS or media to maintain humidity.
Inconsistent Incubation Times	1. Standardize all incubation periods precisely.
Reagent Variability	1. Use the same batch of reagents (e.g., serum, media, cytokines) for a set of experiments.
Pipetting Errors	1. Calibrate pipettes regularly. 2. Use reverse pipetting for viscous solutions.

Quantitative Data Summary

Table 1: In Vitro and Cell-Based Potency of ML347

Target/Assay	IC50	Reference
ALK1 (cell-free)	46 nM	[1][7]
ALK2 (cell-free)	32 nM	[1][7]
ALK3 (cell-free)	>10,000 nM	[8]
BMP4-responsive C2C12BRA cells	15 nM	[1]
BMP4 functional assay	152 nM	[5]

Table 2: Selectivity Profile of ML347

Kinase	Fold Selectivity (vs. ALK2)	Reference
ALK3	>300	[2][7]
ALK6	>300	[8]
VEGF2	>400	[5]
ALK4	Inactive	[5][6]
ALK5	Inactive	[5][6]

Experimental Protocols

Key Experimental Protocol: ALK2 Inhibition Assay (Cell-Free)

This protocol is a generalized representation based on common kinase assay principles.

• Reagents:

  • Recombinant human ALK2 kinase

  • Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

  • ATP (at a concentration near the Km for ALK2)

  • Substrate (e.g., a peptide or protein that is a known substrate of ALK2)

  • ML347 (serially diluted in DMSO)

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• Procedure: a. Prepare serial dilutions of ML347 in DMSO and then dilute into the kinase buffer. b. In a microplate, add the ALK2 enzyme, the substrate, and the ML347 dilutions. c. Pre-incubate the plate to allow the inhibitor to bind to the enzyme. d. Initiate the kinase reaction by adding ATP. e. Incubate the reaction for a set period at a controlled temperature (e.g., 30°C). f. Stop the reaction and measure the kinase activity using a suitable detection method. g. Plot the kinase activity against the ML347 concentration to determine the IC50 value.

Visualizations

Caption: ML347 inhibits BMP signaling by targeting ALK1/ALK2.

Caption: A logical workflow for troubleshooting inconsistent ML347 results.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ML347 | ALK | TGF-beta/Smad | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. rndsystems.com [rndsystems.com]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Development of a potent and ALK2 selective bone morphogenetic protein receptor (BMP) inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

ML347 Cytotoxicity Assessment: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information, protocols, and troubleshooting guidance for assessing the effects of ML347 in various cell lines. While ML347 is primarily recognized as a potent and selective inhibitor of the bone morphogenetic protein (BMP) receptors ALK1 and ALK2, this guide addresses the frequent need to evaluate its cytotoxic potential as part of comprehensive compound profiling.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ML347?

A1: ML347 is a selective inhibitor of the TGF-beta/Smad signaling pathway.[1][2] It specifically targets the activin receptor-like kinase 1 (ALK1) and ALK2, which are BMP type I receptors.[3][4][5] By inhibiting these receptors, ML347 blocks the phosphorylation of Smad1/5, key downstream effectors in the BMP signaling cascade.

Q2: Is ML347 expected to be cytotoxic to cell lines?

A2: Based on available data, ML347 is generally not considered a cytotoxic agent. One report explicitly states that ML347 displays no cytotoxicity in the assays conducted during its development as a molecular probe. Its primary activity is the specific inhibition of signaling pathways, which may lead to various cellular responses, such as changes in proliferation or differentiation, that should not be mistaken for general cytotoxicity.

Q3: What are the reported IC50 values for ML347?

A3: The IC50 values for ML347 are typically reported for its inhibitory activity against its kinase targets or in cell-based functional assays, not for cytotoxicity. The table below summarizes these key values.

Quantitative Data: Inhibitory Potency of ML347

Target/Assay	IC50 Value	Cell Line/System	Reference
ALK2 (ACVR1)	32 nM	Cell-free kinase assay
ALK1	46 nM	Cell-free kinase assay
ALK3 (BMPR1A)	>10 µM	Cell-free kinase assay
BMP4-responsive cells	15 nM	C2C12BRA cells

This table highlights the potent and selective inhibitory activity of ML347 against ALK1 and ALK2, with over 300-fold selectivity against the related kinase ALK3.

Experimental Protocols

General Protocol for MTT Cytotoxicity Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which can serve as an indicator of cell viability. Below is a generalized protocol that can be adapted for specific cell lines and experimental conditions.

Materials:

• ML347 compound

• Target cell line(s)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• 96-well flat-bottom sterile microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate Buffered Saline (PBS)

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of ML347 in DMSO. Note that for in vitro use, ML347 can be dissolved in DMSO up to 10 mg/mL (28.37 mM).

  • Perform serial dilutions of the ML347 stock solution in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM).

  • Include a "vehicle control" (medium with the same final concentration of DMSO used for the compound dilutions) and a "no treatment" control. A positive control using a known cytotoxic agent is also recommended.

  • Carefully remove the medium from the wells and add 100 µL of the prepared ML347 dilutions or controls.

  • Incubate for a desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for an additional 2-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the crystals.

  • Gently shake the plate for 15 minutes to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background signals.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

  • Plot the percent cell viability against the log of the ML347 concentration to generate a dose-response curve.

Visualizing Pathways and Workflows

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Development of a potent and ALK2 selective bone morphogenetic protein receptor (BMP) inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ML347 | ALK | TGF-beta/Smad | TargetMol [targetmol.com]

how to prevent ML347 precipitation in stock solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the precipitation of ML347 in stock solutions. Below you will find troubleshooting advice, frequently asked questions, and detailed protocols to ensure the stability and efficacy of your ML347 solutions.

Troubleshooting Guide: ML347 Precipitation

Encountering precipitation in your ML347 stock solution can be a frustrating experience. This guide will help you identify the potential causes and provide actionable solutions.

Problem: My ML347 stock solution has formed a precipitate.

Possible Causes & Solutions:

• Solvent Quality: The purity and water content of your solvent are critical.

  • Troubleshooting Step: Ensure you are using fresh, anhydrous, research-grade DMSO. DMSO is hygroscopic and can absorb moisture from the air, which will decrease the solubility of ML347.

  • Recommendation: Use a freshly opened bottle of anhydrous DMSO or a bottle that has been properly stored to minimize water absorption.

• Concentration Exceeds Solubility Limit: The desired concentration of your stock solution may be too high for the solvent.

  • Troubleshooting Step: Review the concentration of your stock solution. While some suppliers state solubility up to 20-28 mM, a more conservative concentration may be more stable.

  • Recommendation: If you observe precipitation, try preparing a new stock solution at a lower concentration, such as 10 mM. You can also gently warm the solution and sonicate to try and redissolve the precipitate.

• Improper Storage: Temperature fluctuations and repeated freeze-thaw cycles can promote precipitation.

  • Troubleshooting Step: Verify your storage conditions. Storing at inappropriate temperatures or frequent temperature changes can cause the compound to fall out of solution.

  • Recommendation: Aliquot your stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. For long-term storage, -80°C is recommended. For short-term storage, -20°C is suitable.

• Incomplete Dissolution: The compound may not have been fully dissolved during the initial preparation.

  • Troubleshooting Step: Review your stock solution preparation method.

  • Recommendation: When preparing your stock solution, ensure the ML347 is completely dissolved. This can be aided by vortexing and sonication.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for ML347?

A1: The recommended solvent for preparing ML347 stock solutions is dimethyl sulfoxide (B87167) (DMSO).[1][2][3][4][5]

Q2: What is the maximum soluble concentration of ML347 in DMSO?

A2: The maximum reported solubility of ML347 in DMSO varies between suppliers, ranging from 1 mg/mL (2.84 mM) to 20 mM (7.05 mg/mL) and 10 mg/mL (28.37 mM).[1][3][4] To be safe, it is advisable to prepare stock solutions at a concentration where ML347 remains fully dissolved, such as 10 mM.

Q3: How should I store my ML347 stock solution to prevent precipitation?

A3: To prevent precipitation and degradation, ML347 stock solutions should be stored at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 2 years).[4][6] It is highly recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[5][6]

Q4: Can I use water or PBS to dissolve ML347?

A4: ML347 is insoluble in water and has very low solubility in PBS.[2][4] Therefore, these are not recommended as primary solvents for stock solutions.

Q5: My ML347 solution has precipitated upon thawing. What should I do?

A5: If you observe a precipitate after thawing, you can try to redissolve it by gently warming the vial to 37°C and vortexing or sonicating the solution.[3] If the precipitate does not redissolve, it is recommended to prepare a fresh stock solution. To avoid this in the future, ensure you are using anhydrous DMSO and consider preparing a lower concentration stock solution.

Data Presentation

Table 1: Solubility of ML347 in Various Solvents

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Source(s)
DMSO	1	2.84	[3]
DMSO	7.05	20	[1]
DMSO	10	28.37	[2][4]
DMF	5	~14.2	[2]
DMSO:PBS (pH 7.2) (1:2)	0.25	~0.71	[2]
Water	Insoluble	Insoluble	[4]
Ethanol	Insoluble	Insoluble	[4]

Table 2: Recommended Storage Conditions for ML347 Stock Solutions

Storage Temperature	Duration	Recommendation	Source(s)
+4°C	Short-term	Not generally recommended, but mentioned by one supplier.	[1]
-20°C	Up to 1 year	Suitable for mid-term storage.	[4][6]
-80°C	Up to 2 years	Recommended for long-term storage.	[4][6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM ML347 Stock Solution in DMSO

Materials:

• ML347 powder (Molecular Weight: 352.39 g/mol )

• Anhydrous, research-grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator bath

Procedure:

• Calculate the required mass of ML347: To prepare 1 mL of a 10 mM stock solution, you will need 3.52 mg of ML347.

• Weigh the ML347: Carefully weigh out the calculated mass of ML347 powder and place it in a sterile microcentrifuge tube.

• Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the ML347 powder.

• Dissolve the compound:

  • Vortex the tube vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes, or until the solution is clear.

  • Visually inspect the solution to ensure there are no visible particles.

• Aliquot for storage: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This will prevent contamination and degradation from repeated freeze-thaw cycles.

• Store appropriately: Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.

Visualizations

Caption: Troubleshooting workflow for ML347 precipitation.

Caption: Signaling pathway inhibited by ML347.

References

• 1. rndsystems.com [rndsystems.com]
• 2. caymanchem.com [caymanchem.com]
• 3. ML347 | ALK | TGF-beta/Smad | TargetMol [targetmol.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]

appropriate vehicle control for ML347 experiments

Technical Support Center: ML347 Experiments

This technical support center provides researchers, scientists, and drug development professionals with essential information for using ML347, a selective ALK1/ALK2 inhibitor. Content includes troubleshooting guides, FAQs, experimental protocols, and key quantitative data to facilitate successful and accurate experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues that may arise during the handling and use of ML347 in experimental settings.

1. Q: What is the appropriate vehicle control for ML347 in in vitro experiments?

A: The most appropriate vehicle control for ML347 is Dimethyl Sulfoxide (DMSO) . ML347 is soluble in DMSO up to 20 mM, but poorly soluble in water and ethanol[1]. When preparing stock solutions, use fresh, anhydrous DMSO as the compound's solubility can be significantly impacted by moisture-absorbing DMSO[1][2]. For your final assay concentration, ensure the final DMSO concentration in the vehicle control is identical to that in the experimental conditions and is kept to a minimum (typically ≤0.1%) to avoid solvent-induced cellular effects.

2. Q: My ML347 solution appears to have precipitated after dilution in aqueous media. How can I resolve this?

A: Precipitation upon dilution is a common issue due to the low aqueous solubility of ML347. Here are some troubleshooting steps:

• Confirm Final Concentration: Ensure the final concentration of ML347 in your aqueous buffer (e.g., cell culture media) does not exceed its solubility limit. You may need to perform a solubility test for your specific medium.

• Optimize Dilution Method: Instead of a single large dilution step, perform serial dilutions. When making the final dilution into your aqueous buffer, add the DMSO stock solution dropwise while vortexing or stirring the buffer to facilitate mixing and prevent localized high concentrations that can lead to precipitation.

• Use of Surfactants (with caution): For certain biochemical assays (not cell-based), a small amount of a non-ionic surfactant like Tween-20 or Triton X-100 can help maintain solubility. However, this must be validated as it can interfere with cellular processes.

• Consider a Different Formulation: For some applications, a formulation in a mixture of DMSO and PBS may be possible, though solubility is significantly reduced (0.25 mg/mL in a 1:2 DMSO:PBS solution)[3].

3. Q: I am observing unexpected cellular phenotypes or high levels of cell death. Could these be off-target effects?

A: While ML347 is highly selective for ALK1 and ALK2 over other related kinases like ALK3, ALK4, ALK5, and ALK6, off-target effects are a possibility with any small molecule inhibitor, especially at high concentrations[3][4].

• Perform a Dose-Response Analysis: Use the lowest effective concentration of ML347 that inhibits the target pathway (e.g., BMP4-induced Smad1/5 phosphorylation) without causing excessive toxicity[2][3].

• Use a Structurally Unrelated Inhibitor: To confirm that the observed phenotype is due to the inhibition of the intended target, use a different, structurally distinct inhibitor of ALK1/ALK2. If both compounds produce the same biological effect, it is more likely an on-target effect[5].

• Control for Vehicle Effects: Ensure that the vehicle control (DMSO) at the same final concentration does not cause the observed phenotype[6][7].

• Review Known Selectivity: ML347 has been shown to be inactive against a panel of related kinases, including ALK4, ALK5, BMPR2, TGFBR2, and AMPK, which strengthens confidence in its on-target activity[3][8].

4. Q: How should I prepare and store ML347 stock solutions to ensure stability?

A: Proper storage is critical for maintaining the activity of ML347.

• Powder: Store the solid compound at -20°C for up to 3 years[2].

• Stock Solutions (in DMSO): Prepare a concentrated stock solution in fresh, anhydrous DMSO (e.g., 10 mg/mL or 20 mM)[1][2]. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for up to 2 years or -20°C for up to 1 year[2].

Quantitative Data Summary

The following tables summarize the key inhibitory concentrations and selectivity profile of ML347.

Table 1: Inhibitory Activity (IC50) of ML347

Target	IC₅₀ (nM)	Assay Type	Reference
ALK2 (ACVR1)	32	Cell-free kinase assay	[1][2]
ALK1	46	Cell-free kinase assay	[1][2]
BMP4 Signaling	152	Cell-based reporter assay	[3]

| C2C12BRA cells | 15 | Cell-based assay |[1][9] |

Table 2: Selectivity Profile of ML347

Kinase	IC₅₀ (nM)	Selectivity Fold (vs. ALK2)	Reference
ALK2	32	-	[2][9]
ALK1	46	~0.7x	[2][9]
ALK3 (BMPR1A)	10,800	>300x	[2][9]
ALK6	9,830	>300x	[8]
VEGF-R2 (KDR)	19,700	>400x	[3]
ALK4	Inactive	-	[3]

| ALK5 | Inactive | - |[3] |

Experimental Protocols & Methodologies

Protocol 1: In Vitro Inhibition of BMP4-Induced Smad1/5 Phosphorylation

This protocol describes a general method to assess the inhibitory activity of ML347 on the BMP signaling pathway in a cell-based assay.

• Cell Culture: Plate a suitable cell line (e.g., C2C12 myoblasts) in 96-well plates and allow them to adhere overnight.

• Serum Starvation: The following day, replace the growth medium with a low-serum medium (e.g., 0.5% FBS) and incubate for 4-6 hours.

• Inhibitor Pre-treatment:

  • Prepare serial dilutions of ML347 in DMSO. Further dilute these into the low-serum medium to achieve the desired final concentrations (e.g., 1 nM to 10 µM). The final DMSO concentration should be constant across all wells and not exceed 0.1%.

  • Add the ML347 dilutions and the vehicle control (medium with DMSO) to the cells and pre-incubate for 1 hour.

• Ligand Stimulation: Add a pre-determined concentration of recombinant human BMP4 (e.g., 10 ng/mL) to all wells except the unstimulated control.

• Incubation: Incubate the plates for 1 hour at 37°C.

• Cell Lysis: Aspirate the medium and lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Analysis: Analyze the cell lysates for the levels of phosphorylated Smad1/5 (p-Smad1/5) and total Smad1/5 using a suitable detection method such as Western Blot or a plate-based immunoassay (e.g., ELISA).

• Data Normalization: Normalize the p-Smad1/5 signal to the total Smad1/5 signal. The inhibitory effect of ML347 is determined by comparing the normalized signal in treated wells to the BMP4-stimulated vehicle control.

Visualizations: Signaling Pathways and Workflows

Caption: ML347 inhibits ALK1/ALK2, blocking BMP4-induced Smad1/5 phosphorylation.

Caption: Troubleshooting logic for unexpected effects during ML347 experiments.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. How important are concurrent vehicle control groups in (sub)chronic non-human primate toxicity studies conducted in pharmaceutical development? An opportunity to reduce animal numbers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. How important are concurrent vehicle control groups in (sub)chronic non-human primate toxicity studies conducted in pharmaceutical development? An opportunity to reduce animal numbers | PLOS One [journals.plos.org]
• 8. Development of a potent and ALK2 selective bone morphogenetic protein receptor (BMP) inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. ML347 | ALK | TGF-beta/Smad | TargetMol [targetmol.com]

long-term storage and handling of ML347

Welcome to the technical support center for ML347. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the long-term storage, handling, and use of ML347 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is ML347 and what is its primary mechanism of action?

A1: ML347 is a potent and selective small molecule inhibitor of Activin receptor-like kinase 1 (ALK1) and ALK2, which are type I receptors in the Transforming Growth Factor-beta (TGF-β) and Bone Morphogenetic Protein (BMP) signaling pathways. By inhibiting ALK1 and ALK2, ML347 blocks the phosphorylation of downstream signaling molecules Smad1 and Smad5, thereby interfering with the canonical TGF-β/BMP signaling cascade.[1][2][3][4][5]

Q2: What are the recommended long-term storage conditions for ML347?

A2: For long-term stability, ML347 should be stored as a solid powder at -20°C for up to 3 years. Stock solutions in DMSO can be stored at -80°C for up to 1 year. To avoid degradation due to repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.

Q3: How should I prepare a stock solution of ML347?

A3: ML347 is soluble in Dimethyl Sulfoxide (DMSO). To prepare a stock solution, dissolve the solid compound in fresh, anhydrous DMSO to the desired concentration. For example, to prepare a 10 mM stock solution, dissolve 3.52 mg of ML347 (Molecular Weight: 352.39 g/mol ) in 1 mL of DMSO. Ensure the solution is thoroughly mixed.

Q4: What are the potential degradation pathways for ML347?

A4: While specific degradation pathways for ML347 have not been extensively detailed in the literature, small molecules with similar chemical structures can be susceptible to hydrolysis, oxidation, and photolysis.[6][7][8][9][10] It is crucial to store ML347 as recommended, protected from light, and to use anhydrous solvents to minimize potential degradation.

Q5: What safety precautions should I take when handling ML347?

A5: As a bioactive small molecule, ML347 should be handled with care in a laboratory setting. Always wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.[11][12][13] Handle the solid powder in a chemical fume hood to avoid inhalation. In case of contact with skin or eyes, rinse immediately with plenty of water. Refer to the general handling guidelines for chemical reagents in the absence of a specific Safety Data Sheet (SDS).

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation of ML347 in cell culture medium	- The final concentration of DMSO in the medium is too high. - The working concentration of ML347 exceeds its solubility in the aqueous medium.	- Ensure the final DMSO concentration in your cell culture medium does not exceed 0.5%. - Prepare intermediate dilutions of the ML347 stock solution in culture medium before adding to the final culture volume. - Perform a solubility test with your specific cell culture medium.
Inconsistent or no inhibitory effect observed	- Degradation of ML347 stock solution. - Incorrect concentration of ML347 used. - Cell line is not responsive to ALK1/ALK2 inhibition.	- Use a fresh aliquot of the ML347 stock solution or prepare a new one. - Verify the calculations for your working concentration. - Confirm that your cell line expresses ALK1 and ALK2 and that the targeted pathway is active. - Include positive and negative controls in your experiment.
Cell toxicity or unexpected off-target effects	- The concentration of ML347 is too high. - The vehicle (DMSO) concentration is toxic to the cells. - ML347 may have off-target effects in your specific cell line.	- Perform a dose-response curve to determine the optimal, non-toxic concentration of ML347 for your cell line. - Ensure the final DMSO concentration is at a non-toxic level (typically <0.5%). - Review the literature for known off-target effects of similar inhibitors and consider using a structurally different ALK1/ALK2 inhibitor as a control.
Variability between experiments	- Inconsistent handling or storage of ML347. - Differences in cell passage number or confluency. - Pipetting errors.	- Strictly adhere to the recommended storage and handling procedures. - Use cells within a consistent range of passage numbers and at a consistent confluency for all experiments. - Calibrate your pipettes regularly and use proper pipetting techniques.

Experimental Protocols

Protocol for Inhibition of BMP4-Induced Smad1/5 Phosphorylation

This protocol is adapted from established methods for assessing the activity of BMP pathway inhibitors.[14][15][16]

1. Cell Culture and Seeding:

• Culture a responsive cell line (e.g., C2C12, HEK293T) in the appropriate complete medium.
• Seed the cells in 6-well plates at a density that will result in 80-90% confluency at the time of the experiment.
• Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.

2. Cell Treatment:

• Once the cells reach the desired confluency, aspirate the complete medium and replace it with a serum-free or low-serum medium for 2-4 hours to reduce basal signaling.
• Prepare different concentrations of ML347 in the serum-free/low-serum medium. Also, prepare a vehicle control (DMSO) with the same final DMSO concentration.
• Pre-treat the cells with the various concentrations of ML347 or vehicle control for 1-2 hours.
• Stimulate the cells with recombinant BMP4 (a typical concentration is 10-50 ng/mL) for 30-60 minutes. Include a non-stimulated control.

3. Cell Lysis and Protein Quantification:

• After stimulation, wash the cells twice with ice-cold phosphate-buffered saline (PBS).
• Lyse the cells with a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.
• Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant.
• Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

4. Western Blotting:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.
• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.
• Incubate the membrane with a primary antibody against phospho-Smad1/5 overnight at 4°C.
• Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
• Visualize the protein bands using a chemiluminescent substrate.
• To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total Smad1 and a housekeeping protein like GAPDH.

Signaling Pathway and Experimental Workflow Diagrams

Caption: TGF-β/BMP signaling pathway and the inhibitory action of ML347.

Caption: Experimental workflow for assessing ML347 activity.

References

• 1. Transforming growth factor-β stimulates Smad1/5 signaling in pulmonary artery smooth muscle cells and fibroblasts of the newborn mouse through ALK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TGF-β/BMP signaling and other molecular events: regulation of osteoblastogenesis and bone formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activins as Dual Specificity TGF-β Family Molecules: SMAD-Activation via Activin- and BMP-Type 1 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Frontiers | The Smad Dependent TGF-β and BMP Signaling Pathway in Bone Remodeling and Therapies [frontiersin.org]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. iipseries.org [iipseries.org]
• 8. Hydrolysis and Photolysis Kinetics, and Identification of Degradation Products of the Novel Bactericide 2-(4-Fluorobenzyl)-5-(Methylsulfonyl)-1,3,4-Oxadiazole in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iipseries.org [iipseries.org]
• 10. Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. harwick.com [harwick.com]
• 13. mgchemicals.com [mgchemicals.com]
• 14. benchchem.com [benchchem.com]
• 15. Pharmacologic strategies for assaying BMP signaling function - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating ML347 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the cellular target engagement of ML347, a selective inhibitor of Activin Receptor-Like Kinase 1 (ALK1) and ALK2. We present objective comparisons of ML347 with alternative inhibitors, supported by experimental data and detailed protocols for key validation assays.

Introduction to ML347 and its Target

ML347 is a potent and highly selective small molecule inhibitor of ALK1 and ALK2, which are Type I receptors for Bone Morphogenetic Proteins (BMPs).[1] These receptors are serine/threonine kinases that play a crucial role in the transforming growth factor-beta (TGF-β) signaling pathway. Upon binding of a BMP ligand, ALK1/ALK2 form a complex with a Type II receptor, leading to the phosphorylation and activation of downstream signaling molecules, primarily Smad1 and Smad5.[2] Activated Smad1/5 then translocates to the nucleus to regulate gene expression involved in various cellular processes, including cell differentiation, proliferation, and apoptosis.

ML347 acts as an ATP-competitive inhibitor, blocking the kinase activity of ALK1 and ALK2, thereby preventing the phosphorylation of Smad1/5.[1] Its high selectivity for ALK1/ALK2 over other TGF-β family receptors, such as ALK3, makes it a valuable tool for studying specific BMP signaling pathways.

Comparative Analysis of ALK Inhibitors

The efficacy and selectivity of ML347 can be benchmarked against other commonly used BMP receptor inhibitors, such as Dorsomorphin and LDN-193189. While these compounds also target ALK receptors, they exhibit different selectivity profiles.

Compound	Target(s)	IC50 (nM)	Selectivity Profile	Reference
ML347	ALK1, ALK2	ALK1: 46, ALK2: 32	>300-fold selective for ALK1/2 over ALK3	[1][3]
Dorsomorphin	ALK2, ALK3, ALK6, AMPK	ALK2: ~500 (cellular assay)	Also inhibits AMPK and other kinases
LDN-193189	ALK2, ALK3	ALK2: 5, ALK3: 30	More potent than Dorsomorphin, also inhibits ALK3

Experimental Validation of Target Engagement

Confirming that ML347 engages its intended targets, ALK1 and ALK2, within a cellular context is critical for interpreting experimental results. This can be achieved through direct and indirect methods.

Direct Target Engagement Assays

1. Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to directly assess the binding of a compound to its target protein in intact cells. The principle is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability.

2. NanoBRET™ Target Engagement Assay

The NanoBRET™ assay is a live-cell method that measures the binding of a test compound to a target protein fused to NanoLuc® luciferase. A fluorescent tracer that also binds to the target is displaced by the test compound, leading to a decrease in Bioluminescence Resonance Energy Transfer (BRET).

Indirect Target Engagement Assay

1. Western Blot for Phospho-Smad1/5

Since the primary downstream effect of ALK1/ALK2 activation is the phosphorylation of Smad1 and Smad5, measuring the levels of phosphorylated Smad1/5 (pSmad1/5) is a robust indirect method to confirm ML347's target engagement and inhibitory activity.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA) Protocol for ALK1/ALK2

This protocol is adapted from established CETSA procedures.

• Cell Culture and Treatment:

  • Culture cells expressing endogenous or overexpressed ALK1/ALK2 to 70-80% confluency.

  • Treat cells with varying concentrations of ML347 or vehicle control (e.g., DMSO) for 1-2 hours at 37°C.

• Thermal Challenge:

  • Harvest and wash cells with PBS.

  • Resuspend cells in PBS and aliquot into PCR tubes.

  • Heat the cell suspensions at a range of temperatures (e.g., 40-65°C) for 3 minutes using a thermal cycler, followed by immediate cooling on ice.

• Cell Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles (e.g., three cycles of freezing in liquid nitrogen and thawing at room temperature).

  • Separate the soluble protein fraction from the precipitated protein by centrifugation at 20,000 x g for 20 minutes at 4°C.

  • Transfer the supernatant to a new tube and determine the protein concentration.

• Western Blot Analysis:

  • Normalize protein concentrations and prepare samples for SDS-PAGE.

  • Perform Western blotting using primary antibodies specific for ALK1 or ALK2.

  • Quantify the band intensities to determine the amount of soluble protein at each temperature. A shift in the melting curve to a higher temperature in the presence of ML347 indicates target engagement.

NanoBRET™ Target Engagement Assay Protocol for ALK2

This protocol is based on commercially available NanoBRET™ assays.

• Cell Preparation:

  • Transfect HEK293 cells with a vector expressing an ALK2-NanoLuc® fusion protein.

  • Seed the transfected cells into 384-well plates and incubate overnight.

• Compound and Tracer Addition:

  • Pre-treat the cells with the NanoBRET™ Tracer K-11.

  • Add serial dilutions of ML347 or a reference compound (e.g., LDN-193189) to the wells and incubate for 1 hour.

• BRET Measurement:

  • Measure the BRET signal using a plate reader equipped for luminescence and fluorescence detection.

  • A decrease in the BRET signal with increasing concentrations of ML347 indicates competitive binding to ALK2.

• Data Analysis:

  • Calculate IC50 values by plotting the BRET ratio against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Western Blot Protocol for Phospho-Smad1/5

• Cell Culture and Treatment:

  • Plate cells and allow them to adhere.

  • Starve cells in serum-free media for several hours before treatment.

  • Pre-treat cells with various concentrations of ML347, Dorsomorphin, or LDN-193189 for 1 hour.

  • Stimulate the cells with a BMP ligand (e.g., BMP2, BMP4, or BMP6) for 30-60 minutes to induce Smad1/5 phosphorylation.

• Cell Lysis:

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Western Blot:

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with a primary antibody specific for phospho-Smad1/5 (Ser463/465).

  • Also, probe for total Smad1 and a loading control (e.g., GAPDH or β-actin) on the same or a separate blot.

  • Incubate with an appropriate HRP-conjugated secondary antibody.

• Detection and Analysis:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities and normalize the pSmad1/5 signal to total Smad1 and the loading control. A dose-dependent decrease in the pSmad1/5 signal in the presence of the inhibitor confirms target engagement and functional inhibition.

Visualizations

ML347 inhibits the ALK1/ALK2-mediated phosphorylation of Smad1/5.

Workflow for the Cellular Thermal Shift Assay (CETSA).

Logical comparison of ML347 with alternative ALK inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Dorsomorphin and LDN-193189 inhibit BMP-mediated Smad, p38 and Akt signalling in C2C12 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]

Confirming ALK2 Inhibition by ML347: A Western Blot Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ML347 with other ALK2 inhibitors and details a Western blot protocol to experimentally validate its inhibitory action on the ALK2 signaling pathway. The information presented is intended to assist researchers in designing and executing experiments to assess the efficacy of ML347.

ALK2 Signaling Pathway and Inhibition by ML347

Activin receptor-like kinase 2 (ALK2), also known as ACVR1, is a type I serine/threonine kinase receptor that plays a crucial role in the bone morphogenetic protein (BMP) signaling pathway. Upon binding of a BMP ligand (e.g., BMP4, BMP6, BMP7), ALK2 forms a complex with a type II BMP receptor. The type II receptor then phosphorylates and activates ALK2. Activated ALK2, in turn, phosphorylates the downstream signaling proteins SMAD1 and SMAD5 (and the closely related SMAD8/9). This phosphorylation event is a critical step in the canonical BMP signaling cascade.[1][2][3] Phosphorylated SMAD1/5 then forms a complex with SMAD4, which translocates to the nucleus to regulate the transcription of target genes involved in various cellular processes, including osteogenesis.

ML347 is a potent and highly selective small molecule inhibitor of ALK1 and ALK2.[4][5] It functions as an ATP-competitive antagonist, effectively blocking the kinase activity of ALK2 and thereby preventing the phosphorylation of its downstream targets, SMAD1 and SMAD5. This mechanism of action makes ML347 a valuable tool for studying ALK2-mediated signaling and a potential therapeutic agent for diseases driven by aberrant ALK2 activity.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of an ALK2-biased BMP type I receptor kinase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Novel Quinazolinone Inhibitors of ALK2 Flip between Alternate Binding Modes: Structure–Activity Relationship, Structural Characterization, Kinase Profiling, and Cellular Proof of Concept - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle of BMP Inhibitors: ML347 vs. LDN-193189

For researchers in cellular signaling and drug development, the selective inhibition of Bone Morphogenetic Protein (BMP) pathways is a critical tool. This guide provides a comprehensive comparison of two prominent small molecule inhibitors, ML347 and LDN-193189, offering insights into their potency, selectivity, and experimental applications.

This in-depth analysis is designed for researchers, scientists, and drug development professionals, presenting quantitative data in clearly structured tables, detailed experimental methodologies for key assays, and visual diagrams of the BMP signaling pathway and experimental workflows.

At a Glance: Key Differences and Similarities

Feature	ML347	LDN-193189
Primary Targets	ALK2, ALK1	ALK2, ALK3
Potency (IC50)	ALK2: ~32 nM, ALK1: ~46 nM	ALK2: ~5 nM, ALK3: ~30 nM
Selectivity	High selectivity for ALK2 over ALK3 (>300-fold)	Potent inhibitor of both ALK2 and ALK3
Key Application	Investigating the specific roles of ALK2	Potent dual inhibition of ALK2/ALK3 signaling

Mechanism of Action: Targeting the BMP Type I Receptors

Both ML347 and LDN-193189 exert their inhibitory effects by targeting the ATP-binding site of the intracellular kinase domain of BMP type I receptors, also known as Activin receptor-like kinases (ALKs). This competitive inhibition prevents the phosphorylation of downstream signaling molecules, primarily the SMAD proteins (SMAD1/5/8), thereby blocking the canonical BMP signaling cascade.

The key distinction between the two inhibitors lies in their selectivity for different ALK isoforms. ML347 is a highly selective inhibitor of ALK2, with significantly lower activity against ALK3.[1][2][3] In contrast, LDN-193189 is a potent inhibitor of both ALK2 and ALK3.[4][5][6] This difference in selectivity makes them valuable tools for dissecting the specific functions of these two closely related receptors in various biological processes.

Quantitative Comparison of Inhibitory Potency

The following tables summarize the half-maximal inhibitory concentrations (IC50) of ML347 and LDN-193189 against key BMP type I receptors and in cell-based assays.

Table 1: Biochemical IC50 Values against ALK Receptors

Inhibitor	ALK1 (IC50, nM)	ALK2 (IC50, nM)	ALK3 (IC50, nM)	ALK6 (IC50, nM)
ML347	46[1][3]	32[1][3]	10,800[2]	9,830[2]
LDN-193189	0.8	0.8[1]	5.3[1]	16.7[1]

Table 2: Cell-Based IC50 Values

Inhibitor	Cell Line	Assay	IC50 (nM)
ML347	C2C12BRA	BMP4-induced luciferase activity	15[1][3]
LDN-193189	C2C12	BMP4-induced Smad1/5/8 phosphorylation	5[7]
LDN-193189	C2C12	ALK2 transcriptional activity	5[7]
LDN-193189	C2C12	ALK3 transcriptional activity	30[7]

Kinase Selectivity Profile

A crucial aspect of any kinase inhibitor is its selectivity across the broader kinome. Undesired off-target effects can lead to misleading experimental results and potential toxicity in therapeutic applications.

ML347 has been shown to be highly selective for ALK1 and ALK2, with over 300-fold selectivity against the closely related ALK3.[1][2] It is reported to be inactive against a panel of other related kinases.[2]

LDN-193189 also exhibits good selectivity for BMP type I receptors over other signaling pathways like TGF-β, AMPK, PDGFR, and MAPK.[4][6] However, its potent inhibition of both ALK2 and ALK3 should be considered when interpreting experimental outcomes.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are representative protocols for key in vitro assays used to characterize BMP inhibitors.

Biochemical Kinase Assay (ADP-Glo™ Format)

This assay quantifies the amount of ADP produced by a kinase reaction, which is directly proportional to the kinase activity.

Materials:

• Recombinant ALK2 enzyme

• Myelin Basic Protein (MBP) or other suitable substrate

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA, 50 µM DTT)

• ML347 or LDN-193189

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

Procedure:

• Prepare Inhibitor Dilutions: Serially dilute ML347 or LDN-193189 in kinase assay buffer to the desired concentrations.

• Reaction Setup: In a 384-well plate, add 1 µl of inhibitor solution, 2 µl of ALK2 enzyme solution, and 2 µl of a substrate/ATP mixture.

• Kinase Reaction: Incubate the plate at room temperature for 120 minutes to allow the kinase reaction to proceed.

• Terminate Reaction and Deplete ATP: Add 5 µl of ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes. This step stops the kinase reaction and removes any remaining ATP.

• ADP to ATP Conversion and Luminescence Generation: Add 10 µl of Kinase Detection Reagent to each well. Incubate at room temperature for 30 minutes. This reagent converts the generated ADP back to ATP and provides the necessary components for a luciferase-based reaction.

• Measure Luminescence: Read the luminescence of each well using a plate reader. The signal is proportional to the amount of ADP produced and thus, the kinase activity.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based BMP Signaling Luciferase Reporter Assay

This assay measures the activity of the BMP signaling pathway in living cells by quantifying the expression of a luciferase reporter gene driven by a BMP-responsive element (BRE).

Materials:

• C2C12 cells stably expressing a BRE-luciferase reporter construct (C2C12-BRE)

• DMEM supplemented with 10% FBS and antibiotics

• Recombinant human BMP4

• ML347 or LDN-193189

• Dual-Luciferase® Reporter Assay System (Promega)

• White, opaque 96-well cell culture plates

Procedure:

• Cell Seeding: Seed C2C12-BRE cells into a 96-well plate at a density of 2 x 10⁴ cells per well and allow them to attach overnight.

• Serum Starvation: Wash the cells with PBS and replace the growth medium with DMEM containing 0.1% FBS for 4-6 hours.

• Inhibitor Pre-treatment: Add varying concentrations of ML347 or LDN-193189 to the wells and incubate for 30-60 minutes.

• BMP Stimulation: Add a final concentration of 10-50 ng/mL of BMP4 to the wells and incubate for 15-24 hours.

• Cell Lysis: Wash the cells with PBS and add 20 µl of 1x Passive Lysis Buffer to each well. Incubate for 15 minutes at room temperature with gentle shaking.

• Luciferase Assay:

  • Add 100 µl of Luciferase Assay Reagent II to each well and measure the firefly luciferase activity.

  • Add 100 µl of Stop & Glo® Reagent to each well to quench the firefly reaction and measure the Renilla luciferase activity (for normalization).

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Plot the normalized luciferase activity against the inhibitor concentration to determine the IC50 value.

In Vivo Applications

Both ML347 and LDN-193189 have been utilized in various in vivo models to investigate the roles of BMP signaling in development and disease.

LDN-193189 has been shown to be effective in animal models of heterotopic ossification, a condition characterized by abnormal bone formation.[8] For example, in a mouse model of fibrodysplasia ossificans progressiva (FOP), intraperitoneal administration of LDN-193189 at a dose of 3 mg/kg twice daily was able to mitigate endochondral ossification.[8]

While specific in vivo efficacy data for ML347 is less extensively published, its high selectivity for ALK2 makes it a valuable tool for future in vivo studies aimed at dissecting the specific contributions of this receptor in various pathological conditions.

Visualizing the Molecular Landscape

To better understand the context in which these inhibitors function, the following diagrams illustrate the BMP signaling pathway and a typical experimental workflow.

Caption: Canonical BMP signaling pathway and points of inhibition by ML347 and LDN-193189.

Caption: A generalized experimental workflow for the evaluation of BMP inhibitors.

Conclusion

Both ML347 and LDN-193189 are potent and valuable tools for the study of BMP signaling. The choice between these two inhibitors will largely depend on the specific research question.

• ML347 is the inhibitor of choice when the goal is to specifically interrogate the function of ALK2 while minimizing effects on ALK3. Its high selectivity makes it an ideal probe for dissecting the distinct roles of these two receptors.

• LDN-193189 is a powerful tool for achieving robust and potent inhibition of the canonical BMP signaling pathway mediated by both ALK2 and ALK3 . Its efficacy in vivo makes it suitable for preclinical studies in models of diseases where dual inhibition of these receptors is desired.

As with any pharmacological tool, it is crucial to consider the full selectivity profile and potential off-target effects when designing experiments and interpreting results. This guide provides a solid foundation for making informed decisions in the selection and application of these important BMP inhibitors.

References

• 1. promega.com [promega.com]
• 2. worldwide.promega.com [worldwide.promega.com]
• 3. promega.com [promega.com]
• 4. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 5. researchgate.net [researchgate.net]
• 6. ubigene.us [ubigene.us]
• 7. The Bone Morphogenetic Protein Signaling Inhibitor LDN-193189 Enhances Metastasis Development in Mice (Abstract) | LDN Research Trust - The Low Dose Naltrexone Charity [ldnresearchtrust.org]
• 8. Profiling Data ＆Kinome Plot of 60 FDA Approved Kinase Inhibitors - Carna Biosciences, Inc. [carnabio.com]

A Researcher's Guide to Selective ALK2 Inhibition: ML347 vs. DMH1

Activin receptor-like kinase 2 (ALK2), also known as ACVR1, is a type I bone morphogenetic protein (BMP) receptor that plays a critical role in various physiological processes, including embryonic development, bone formation, and cellular differentiation.[1][2][3] Dysregulation of the ALK2 signaling pathway is implicated in several diseases, most notably in the rare genetic disorder Fibrodysplasia Ossificans Progressiva (FOP).[2] Consequently, the development of potent and selective ALK2 inhibitors is of significant interest for both basic research and therapeutic applications.

This guide provides an objective comparison of two commonly used small molecule inhibitors of ALK2: ML347 and DMH1. We will examine their biochemical potency, selectivity profiles, and cellular activity, supported by experimental data and detailed protocols to aid researchers in selecting the appropriate tool for their studies.

Comparative Analysis: Potency and Selectivity

The primary distinction between ML347 and DMH1 lies in their selectivity profiles against other BMP type I receptors, particularly ALK3 (BMPR1A).

ML347 is a highly potent and selective ALK2 inhibitor.[4][5][6] Developed through a medicinal chemistry effort to improve upon earlier generations of BMP inhibitors, it demonstrates exceptional selectivity for ALK2 over the closely related ALK3 kinase.[4][5] Biochemical assays show that ML347 inhibits ALK2 with a half-maximal inhibitory concentration (IC50) of 32 nM.[4][5][7] Its key advantage is its significantly weaker activity against ALK3 (IC50 = 10,800 nM), affording it a selectivity ratio of over 300-fold.[4][5] This makes ML347 an invaluable tool for specifically interrogating ALK2 function without the confounding effects of ALK3 inhibition.

DMH1 , a dorsomorphin (B1670891) homolog, is also a potent inhibitor of BMP signaling.[8][9] However, it displays a different selectivity profile. While it effectively inhibits ALK2 with a reported IC50 in the range of 108 nM, it is considerably less selective against other BMP type I receptors compared to ML347.[8][10] Notably, DMH1 is also a potent inhibitor of ALK1 and ALK3.[9][10] This broader activity profile means that effects observed using DMH1 may not be solely attributable to ALK2 inhibition. One study also noted that the potency and selectivity of DMH1 observed in biochemical assays were less pronounced in cell-based assays.[11]

Data Presentation

The following tables summarize the quantitative data for ML347 and DMH1 based on in vitro biochemical kinase assays.

Table 1: Biochemical Potency and Selectivity of ML347 vs. DMH1 (IC50, nM)

Target Kinase	ML347 (IC50 nM)	DMH1 (IC50 nM)	Key Difference
ALK2 (ACVR1)	32 [4][5][7]	107.9 [8][10]	ML347 is ~3.4x more potent
ALK1 (ACVRL1)	46[5][7]	27[10]	DMH1 is more potent
ALK3 (BMPR1A)	10,800[4][5]	<5[10]	>2000x difference in selectivity
ALK6 (BMPR1B)	9,830[4][5]	47.6[10]	>200x difference in selectivity
ALK5 (TGFβR1)	Inactive	Inactive[8]	Both are selective against ALK5
KDR (VEGFR2)	>19,700[4][5]	Inactive[8]	Both are selective against KDR

Data compiled from multiple sources. Absolute IC50 values may vary slightly between different assay conditions.

ALK2 Signaling Pathway and Inhibition

The canonical ALK2 signaling pathway is initiated by the binding of a BMP ligand, which induces the formation of a heterotetrameric complex between type I (ALK2) and type II (e.g., BMPR2) receptors.[1] The type II receptor kinase then phosphorylates and activates ALK2. Activated ALK2 propagates the signal by phosphorylating the receptor-regulated SMADs (R-SMADs): SMAD1, SMAD5, and SMAD8.[1][2] These phosphorylated R-SMADs form a complex with the common mediator SMAD4, which then translocates to the nucleus to regulate the transcription of target genes. ML347 and DMH1 act as ATP-competitive inhibitors, binding to the kinase domain of ALK2 to prevent the phosphorylation of SMAD1/5/8.[8]

Caption: Canonical ALK2 signaling pathway and points of inhibition by ML347 and DMH1.

Experimental Protocols

In Vitro Biochemical Kinase Assay (ADP-Glo™ Format)

This protocol is a generalized method for determining the IC50 value of an inhibitor against purified ALK2 kinase.

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP formed during a kinase reaction.[12] The amount of ADP is directly proportional to kinase activity.

Materials:

• Purified recombinant ALK2 enzyme

• Substrate (e.g., Myelin Basic Protein or Casein)

• ATP solution

• Kinase Assay Buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM DTT)[12]

• Test Inhibitors (ML347, DMH1) serially diluted in DMSO

• ADP-Glo™ Kinase Assay Kit (containing ADP-Glo™ Reagent and Kinase Detection Reagent)

• White, opaque 96-well or 384-well plates

Procedure:

• Prepare Reagents: Thaw all reagents on ice. Prepare the 1x Kinase Assay Buffer. Dilute the ALK2 enzyme and substrate to their desired working concentrations in Kinase Assay Buffer.

• Inhibitor Plating: Add 1 µL of serially diluted inhibitor (or DMSO for control wells) to the wells of the assay plate.

• Enzyme Addition: Add 2 µL of the diluted ALK2 enzyme solution to each well. Incubate for 10-15 minutes at room temperature.

• Initiate Kinase Reaction: Add 2 µL of a substrate/ATP mixture to each well to start the reaction.[12] The final ATP concentration should be close to its Km for ALK2.

• Incubation: Shake the plate gently and incubate at 30°C for 45-120 minutes.[12][13]

• Terminate Reaction: Add 5 µL of ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete the remaining unconsumed ATP. Incubate for 40 minutes at room temperature.[12]

• Detect ADP: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and generates a luminescent signal via luciferase. Incubate for 30-45 minutes at room temperature, protected from light.[13]

• Read Luminescence: Measure the luminescence signal using a plate reader.

• Data Analysis: Subtract the "no enzyme" blank value from all readings. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Western Blot for Phospho-SMAD1/5 Inhibition in Cells

This protocol determines the ability of an inhibitor to block ligand-induced SMAD1/5 phosphorylation in a cellular context.

Principle: Western blotting uses specific antibodies to detect the levels of phosphorylated SMAD1/5 (pSMAD1/5) in cell lysates. A decrease in the pSMAD1/5 signal in the presence of an inhibitor indicates target engagement and pathway inhibition.

Materials:

• Cell line responsive to BMP signaling (e.g., C2C12, HEK293)

• Cell culture medium and serum

• BMP ligand (e.g., BMP4 or Activin A)[14]

• Test Inhibitors (ML347, DMH1)

• Lysis Buffer (e.g., RIPA buffer) with added protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane

• Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary Antibodies: Rabbit anti-phospho-SMAD1/5/8, Rabbit anti-total SMAD1

• Loading Control Antibody: Mouse anti-β-actin or anti-GAPDH

• Secondary Antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Starvation: Plate cells and grow to ~80% confluency. The day before the experiment, reduce the serum concentration in the media (e.g., to 0.5% FBS) and incubate overnight to starve the cells and reduce basal signaling.

• Inhibitor Pre-treatment: Pre-treat the starved cells with various concentrations of ML347 or DMH1 (and a DMSO vehicle control) for 1-2 hours.

• Ligand Stimulation: Add the BMP ligand (e.g., 50 ng/mL BMP4) to the wells (except for the unstimulated control) and incubate for 30-60 minutes.

• Cell Lysis: Aspirate the media and wash cells once with ice-cold PBS. Add ice-cold lysis buffer, scrape the cells, and collect the lysate. Incubate on ice for 30 minutes.

• Protein Quantification: Centrifuge the lysates to pellet cell debris. Collect the supernatant and determine the protein concentration using a BCA assay.

• Sample Preparation and SDS-PAGE: Normalize the protein concentration for all samples with lysis buffer. Add Laemmli sample buffer and boil for 5 minutes. Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel and run to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with Blocking Buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibody against pSMAD1/5/8 (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane 3 times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash 3 times with TBST.

• Detection: Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imager.

• Stripping and Re-probing: To ensure equal protein loading, the membrane can be stripped and re-probed with antibodies for total SMAD1 and a loading control like β-actin.

Summary and Conclusion

Both ML347 and DMH1 are effective inhibitors of the ALK2 kinase. The choice between them should be guided by the specific research question.

• For studies requiring unambiguous inhibition of ALK2 , ML347 is the superior choice. Its >300-fold selectivity against ALK3 minimizes off-target effects within the BMP receptor family, ensuring that observed phenotypes can be confidently attributed to ALK2 inhibition.[4][5]

• For broader inhibition of BMP type I signaling , DMH1 can be a useful tool. However, researchers must be aware of its potent activity against ALK1 and ALK3 and interpret results with caution.

References

• 1. Common mutations in ALK2/ACVR1, a multi-faceted receptor, have roles in distinct pediatric musculoskeletal and neural orphan disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Accumulated Knowledge of Activin Receptor-Like Kinase 2 (ALK2)/Activin A Receptor, Type 1 (ACVR1) as a Target for Human Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ALK2 functions as a BMP type I receptor and induces Indian hedgehog in chondrocytes during skeletal development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a potent and ALK2 selective bone morphogenetic protein receptor (BMP) inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a potent and ALK2 selective bone morphogenetic protein receptor (BMP) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Development of an ALK2-biased BMP type I receptor kinase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. worldwide.promega.com [worldwide.promega.com]
• 13. bpsbioscience.com [bpsbioscience.com]
• 14. Evaluating the inhibition of ALK2 phosphorylation of SMAD1/5 by M4K lead compounds in DIPG patient-derived cells (SU-DIPG-IV, HSJD-DIPG-007, HSJD-DIPG-018 and SU-DIPG-XXI) – openlabnotebooks.org [openlabnotebooks.org]

A Comparative Guide to Alternative Small Molecule Inhibitors of ALK2

For Researchers, Scientists, and Drug Development Professionals

Activin receptor-like kinase 2 (ALK2), also known as ACVR1, is a transmembrane serine/threonine kinase that plays a crucial role in the bone morphogenetic protein (BMP) signaling pathway. Dysregulation of ALK2 activity is implicated in various diseases, most notably in the rare genetic disorder Fibrodysplasia Ossificans Progressiva (FOP), where a constitutively active mutant ALK2 receptor drives abnormal bone formation.[1] This has spurred the development of small molecule inhibitors targeting ALK2 as a promising therapeutic strategy. This guide provides a comparative overview of several alternative small molecule inhibitors of ALK2, presenting their performance based on available preclinical data.

Performance Comparison of ALK2 Inhibitors

The following table summarizes the in vitro potency of various small molecule inhibitors against ALK2 and other related kinases. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of these inhibitors. A lower IC50 value indicates a more potent inhibitor.

Inhibitor	ALK2 IC50 (nM)	ALK1 IC50 (nM)	ALK3 IC50 (nM)	ALK4 IC50 (nM)	ALK5 IC50 (nM)	ALK6 IC50 (nM)	Other Notable Targets (IC50)
Dorsomorphin	~150-200	-	-	-	>10,000	-	AMPK (Ki 109 nM), VEGFR2 (25.1 nM)[2][3]
LDN-193189	5	-	30	>500	>500	-	-
K02288	1.1	1.8	5-34	302	321	6.4	-
Saracatinib	6.7	19	621	3900	6890	6130	c-Src (2.7 nM), Abl (30 nM)[4][5]
BLU-782 (Fidrisertib)	0.6	3	45	65	155	24	ALK2 R206H (0.2 nM)[1]
INCB000928 (Zilurgisertib)	15	-	-	-	-	-	-[1]
ML347	32	46	10,800	>100,000	>100,000	9,830	VEGFR2 (19,700 nM)[6][7]

Key Experimental Methodologies

A comprehensive evaluation of ALK2 inhibitors involves a combination of biochemical and cell-based assays to determine their potency, selectivity, and mechanism of action. Below are detailed protocols for key experiments commonly cited in the characterization of these inhibitors.

In Vitro Kinase Inhibition Assay (ADP-Glo™)

This biochemical assay quantifies the enzymatic activity of purified ALK2 kinase by measuring the amount of ADP produced in the kinase reaction.

Protocol:

• Reaction Setup: In a 384-well plate, add 1 µl of the test inhibitor (or DMSO as a vehicle control).

• Add 2 µl of a solution containing the purified recombinant ALK2 enzyme.

• Initiate the kinase reaction by adding 2 µl of a substrate/ATP mixture. The final ATP concentration should be at or near the Km for ALK2.

• Incubation: Incubate the plate at room temperature for a defined period, typically 60-120 minutes.[7]

• Reaction Termination and ATP Depletion: Add 5 µl of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Signal Generation: Add 10 µl of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction into ATP and generates a luminescent signal proportional to the amount of ADP. Incubate for 30 minutes at room temperature.[7]

• Data Acquisition and Analysis: Measure the luminescence using a plate reader. The luminescent signal is directly proportional to the kinase activity. Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Phospho-SMAD1/5/8 Western Blot

This cell-based assay directly measures the phosphorylation of SMAD1, 5, and 8, the downstream effectors of the ALK2 signaling pathway, providing a measure of the inhibitor's efficacy in a cellular context.

Protocol:

• Cell Culture and Treatment: Culture a cell line responsive to BMP signaling (e.g., C2C12 myoblasts) to sub-confluency.

• Pre-treat the cells with various concentrations of the ALK2 inhibitor or vehicle control for a specified time (e.g., 1 hour).

• Stimulate the cells with a BMP ligand (e.g., BMP4 or BMP6) for a defined period (e.g., 30-60 minutes) to induce SMAD1/5/8 phosphorylation.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk in TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for phospho-SMAD1/5/8 overnight at 4°C.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis: Detect the signal using an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• To ensure equal protein loading, strip the membrane and re-probe with an antibody against total SMAD1 or a housekeeping protein like β-actin.

• Quantify the band intensities to determine the relative level of SMAD phosphorylation and assess the dose-dependent inhibition by the compound.[8]

NanoBRET™ Target Engagement Assay

This live-cell assay measures the direct binding of an inhibitor to the ALK2 protein within its natural cellular environment.

Protocol:

• Cell Transfection: Transfect HEK293 cells with a vector encoding an ALK2-NanoLuc® fusion protein.

• Cell Plating: Seed the transfected cells into a 96-well or 384-well plate.

• Tracer and Compound Addition: Add the NanoBRET™ Tracer, a fluorescently labeled ligand that binds to ALK2, to the cells.

• Add serial dilutions of the test compound or vehicle control and incubate for a defined period (e.g., 2 hours) to allow for binding to reach equilibrium.[9]

• Signal Detection: Add the NanoBRET™ Nano-Glo® Substrate and an extracellular NanoLuc® inhibitor to the wells.

• Measure the bioluminescence resonance energy transfer (BRET) signal using a luminometer. The BRET signal is generated when the NanoLuc® luciferase on ALK2 is in close proximity to the fluorescent tracer.

• Data Analysis: The binding of the test compound to ALK2 displaces the tracer, leading to a decrease in the BRET signal. Calculate the IC50 value by plotting the BRET ratio against the inhibitor concentration.[9]

Visualizing Pathways and Workflows

Diagrams created using Graphviz (DOT language) provide a clear visual representation of the ALK2 signaling pathway and a typical experimental workflow for evaluating ALK2 inhibitors.

Caption: Canonical ALK2 signaling pathway.

Caption: Preclinical evaluation workflow for ALK2 inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. In Vivo Structure Activity Relationship Study of Dorsomorphin Analogs Identifies Selective VEGF and BMP Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe - PMC [pmc.ncbi.nlm.nih.gov]
• 7. worldwide.promega.com [worldwide.promega.com]
• 8. researchgate.net [researchgate.net]
• 9. carnabio.com [carnabio.com]

A Researcher's Guide to Utilizing Negative Controls in ML347 Experiments

For researchers, scientists, and drug development professionals investigating the intricacies of the Bone Morphogenetic Protein (BMP) signaling pathway, the small molecule inhibitor ML347 serves as a potent and selective tool. This guide provides a comprehensive comparison of ML347 with alternative inhibitors and outlines detailed experimental protocols, emphasizing the critical role of appropriate negative controls for robust and reliable data.

Understanding the Mechanism: ML347 and the BMP Signaling Pathway

ML347 is a highly selective inhibitor of Activin receptor-like kinase 1 (ALK1) and ALK2, which are type I BMP receptors.[1][2][3][4] This inhibition prevents the phosphorylation of downstream effector proteins SMAD1 and SMAD5, thereby blocking the canonical BMP signaling cascade.[3] The BMP pathway, a crucial component of the larger Transforming Growth Factor-beta (TGF-β) superfamily, plays a pivotal role in a multitude of cellular processes, including embryonic development, bone formation, and tissue homeostasis.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vivo Structure Activity Relationship Study of Dorsomorphin Analogs Identifies Selective VEGF and BMP Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 4. antibodiesinc.com [antibodiesinc.com]

ML347: A Superior and More Selective Probe for BMP Signaling Compared to Dorsomorphin

For researchers in cell biology, developmental biology, and drug discovery, the specific modulation of Bone Morphogenetic Protein (BMP) signaling is crucial for dissecting its complex roles in various physiological and pathological processes. While Dorsomorphin has been a widely used tool for inhibiting BMP pathways, its off-target effects often complicate data interpretation. Emerging evidence and comparative studies now position ML347 as a more selective and potent alternative, offering a cleaner experimental window into BMP signaling.

This guide provides an objective comparison of ML347 and Dorsomorphin, supported by experimental data, detailed protocols, and pathway visualizations to assist researchers in selecting the optimal probe for their studies.

Unveiling the Selectivity Profile: ML347 vs. Dorsomorphin

The primary advantage of ML347 over Dorsomorphin lies in its significantly improved selectivity for the Activin receptor-like kinase 1 (ALK1) and ALK2, key receptors in the BMP signaling cascade. Dorsomorphin, a first-generation BMP inhibitor, is known to have significant off-target activity, most notably against AMP-activated protein kinase (AMPK) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2)[1][2][3][4][5]. These off-target effects can lead to confounding results in studies related to metabolism, angiogenesis, and cell proliferation.

ML347 was developed through a medicinal chemistry effort to improve upon the pyrazolo[1,5-a]pyrimidine (B1248293) scaffold of Dorsomorphin, resulting in a probe with exceptional selectivity for ALK2 over the closely related ALK3. This high selectivity minimizes the potential for ambiguous findings arising from the inhibition of unintended pathways.

Quantitative Comparison of Inhibitor Potency

The following table summarizes the half-maximal inhibitory concentrations (IC50) of ML347 and Dorsomorphin against their primary targets and key off-targets.

Target	ML347 IC50 (nM)	Dorsomorphin IC50 (nM)	References
On-Target Kinases
ALK1	46	~110
ALK2	32	~150
ALK3	>10,000	~200
ALK6	>9,830	~200
Key Off-Target Kinases
AMPK	Inactive	~109 (Ki)
VEGFR2 (KDR)	>10,000	~30

Note: IC50 values can vary depending on the specific assay conditions, such as ATP concentration.

Signaling Pathways: On-Target and Off-Target Effects

To visually represent the mechanisms of action and the basis for ML347's superior selectivity, the following diagrams illustrate the relevant signaling pathways.

BMP Signaling Pathway and Inhibition.

The diagram above illustrates the canonical BMP signaling pathway. ML347 selectively inhibits ALK1 and ALK2, while Dorsomorphin has a broader inhibitory profile against ALK2, ALK3, and ALK6.

Off-Target Pathways Inhibited by Dorsomorphin.

This diagram highlights the significant off-target inhibition of AMPK and VEGFR2 by Dorsomorphin, pathways that are not significantly affected by ML347.

Experimental Protocols

To aid in the design of robust and reproducible experiments, detailed methodologies for key assays are provided below.

In Vitro Kinase Selectivity Assay (Radiometric)

This protocol is a standard method for determining the IC50 of an inhibitor against a specific kinase.

Objective: To quantify the inhibitory activity of ML347 and Dorsomorphin against target kinases (e.g., ALK2) and off-target kinases (e.g., AMPK, VEGFR2).

Materials:

• Purified recombinant kinase (e.g., ALK2, AMPK, VEGFR2)

• Specific peptide substrate for the kinase

• [γ-³³P]ATP

• Kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Test compounds (ML347, Dorsomorphin) dissolved in DMSO

• Phosphocellulose paper (e.g., P81)

• 1% Phosphoric acid

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the kinase buffer, the specific peptide substrate, and the purified kinase.

• Add serial dilutions of the test compound (ML347 or Dorsomorphin) or DMSO (vehicle control) to the reaction mixture.

• Initiate the kinase reaction by adding [γ-³³P]ATP. The concentration of ATP should ideally be at or near the Km for each specific kinase to accurately determine the Ki.

• Incubate the reaction at 30°C for a predetermined time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper three times with 1% phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Measure the incorporated radioactivity on the paper using a scintillation counter.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value by fitting the data to a dose-response curve using appropriate software.

Workflow for In Vitro Kinase Assay.

Cell-Based BMP Signaling Assay (Western Blot for p-SMAD)

This protocol assesses the ability of the inhibitors to block BMP-induced signaling in a cellular context.

Objective: To determine the functional inhibition of the BMP signaling pathway by ML347 and Dorsomorphin by measuring the phosphorylation of downstream SMAD proteins.

Materials:

• A cell line responsive to BMP signaling (e.g., C2C12 myoblasts)

• Recombinant BMP ligand (e.g., BMP4)

• Test compounds (ML347, Dorsomorphin)

• Cell culture medium and serum

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-SMAD1/5/8 and anti-total SMAD1/5/8

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed the cells in multi-well plates and allow them to adhere and grow to a suitable confluency (e.g., 70-80%).

• Serum-starve the cells for 4-6 hours to reduce basal signaling.

• Pre-treat the cells with various concentrations of ML347 or Dorsomorphin for 1 hour. Include a vehicle control (DMSO).

• Stimulate the cells with the BMP ligand for 30-60 minutes.

• Wash the cells with ice-cold PBS and lyse them using the lysis buffer.

• Determine the protein concentration of the cell lysates.

• Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

• Block the membrane and probe with the primary antibody against phospho-SMAD1/5/8.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate.

• To normalize for protein loading, strip the membrane and re-probe with an antibody against total SMAD1/5/8 or a housekeeping protein like β-actin.

• Quantify the band intensities to determine the relative levels of SMAD phosphorylation.

Conclusion

The available data strongly support the use of ML347 as a more selective and reliable probe for investigating BMP signaling compared to Dorsomorphin. Its high potency against ALK1 and ALK2, coupled with its lack of significant off-target effects on kinases like AMPK and VEGFR2, allows for more precise and unambiguous interpretation of experimental results. For researchers aiming to specifically dissect the roles of the BMP pathway in their biological systems, ML347 represents a significant advancement over its less selective predecessor. When designing experiments, it is crucial to consider the potential confounding effects of Dorsomorphin's off-target activities and to choose the inhibitor that best suits the specific research question.

References

• 1. benchchem.com [benchchem.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. cusabio.com [cusabio.com]
• 4. benchchem.com [benchchem.com]
• 5. media.cellsignal.com [media.cellsignal.com]

A Head-to-Head Comparison of ML347 and K02288: Potency, Selectivity, and Effects on ALK2 Mutants

For Researchers, Scientists, and Drug Development Professionals: An objective guide to two prominent ALK2 inhibitors, presenting supporting experimental data for informed decision-making in therapeutic development.

Activin receptor-like kinase 2 (ALK2), also known as ACVR1, is a transmembrane serine/threonine kinase that plays a crucial role in the bone morphogenetic protein (BMP) signaling pathway. Gain-of-function mutations in the ACVR1 gene are the primary cause of fibrodysplasia ossificans progressiva (FOP), a rare and debilitating genetic disorder characterized by progressive heterotopic ossification. These mutations lead to constitutive activation of ALK2, resulting in aberrant downstream signaling. Consequently, the development of potent and selective ALK2 inhibitors is a key therapeutic strategy for FOP and other related disorders. This guide provides a detailed comparison of two widely studied small molecule inhibitors of ALK2: ML347 and K02288.

Quantitative Comparison of Inhibitor Potency and Selectivity

Both ML347 and K02288 are potent inhibitors of wild-type ALK2 kinase activity. However, they exhibit distinct selectivity profiles against other closely related kinases. The following tables summarize the available quantitative data on their inhibitory activity.

Table 1: In Vitro Inhibitory Activity (IC50) of ML347 and K02288 against Wild-Type ALK2 and Other Kinases

Kinase	ML347 IC50 (nM)	K02288 IC50 (nM)	Reference
ALK2 (ACVR1)	32	1.1 - 34	[1][2]
ALK1 (ACVRL1)	46	1.8	[1]
ALK3 (BMPR1A)	10,800	34.4	[1]
ALK4 (ACVR1B)	>10,000	302
ALK5 (TGFBR1)	>10,000	321
ALK6 (BMPR1B)	9,830	6.4
VEGFR2 (KDR)	19,700	-

Note: A direct head-to-head comparison of ML347 and K02288 on a comprehensive panel of ALK2 mutants with IC50 values is limited in the currently available literature. However, studies on K02288 and its analogs suggest that ATP-competitive inhibitors are likely to retain activity against common FOP-associated mutants like R206H.

Signaling Pathway Inhibition

ML347 and K02288 exert their effects by inhibiting the kinase activity of ALK2, thereby blocking the downstream phosphorylation of SMAD proteins (SMAD1/5/8). This prevents the translocation of the SMAD complex to the nucleus and the subsequent transcription of BMP target genes.

Figure 1: Simplified BMP/ALK2 signaling pathway and points of inhibition by ML347 and K02288.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize ALK2 inhibitors.

In Vitro Kinase Assay (ADP-Glo™ Kinase Assay)

This assay measures the kinase activity of purified ALK2 enzyme by quantifying the amount of ADP produced in the kinase reaction.

Materials:

• Recombinant human ALK2 kinase domain

• Kinase substrate (e.g., Casein or a synthetic peptide)

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ML347 and K02288 compounds (serially diluted)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White opaque 96-well or 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of ML347 and K02288 in the kinase assay buffer.

• In a white opaque plate, add the diluted inhibitor solutions.

• Add the ALK2 enzyme and the kinase substrate to each well.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

• Measure the luminescence using a plate reader.

• Calculate the IC50 values by plotting the percentage of kinase inhibition against the inhibitor concentration using a suitable data analysis software.

Cellular Target Engagement (NanoBRET™ Target Engagement Assay)

This assay measures the ability of a compound to bind to ALK2 within living cells.

Materials:

• HEK293 cells

• Expression vector for ALK2 fused to NanoLuc® luciferase

• NanoBRET™ Tracer K-11 (Promega)

• NanoBRET™ Nano-Glo® Substrate (Promega)

• Opti-MEM™ I Reduced Serum Medium

• ML347 and K02288 compounds (serially diluted)

• White opaque 96-well or 384-well cell culture plates

• Plate reader capable of measuring BRET signals (simultaneous filtered luminescence at 460nm and 618nm)

Procedure:

• Transfect HEK293 cells with the ALK2-NanoLuc® expression vector and seed them into white opaque cell culture plates.

• Allow the cells to adhere and express the fusion protein (typically 24 hours).

• Prepare serial dilutions of ML347 and K02288 in Opti-MEM.

• Add the NanoBRET™ Tracer K-11 to the cells at a predetermined optimal concentration.

• Add the serially diluted inhibitor solutions to the cells and incubate for a defined period (e.g., 2 hours) at 37°C in a CO2 incubator.

• Add the NanoBRET™ Nano-Glo® Substrate to the wells.

• Measure the donor (460nm) and acceptor (618nm) luminescence signals using a BRET-capable plate reader.

• Calculate the BRET ratio (Acceptor signal / Donor signal).

• Determine the IC50 values by plotting the BRET ratio against the inhibitor concentration.

Experimental Workflow

The general workflow for comparing the effects of ML347 and K02288 on ALK2 mutants involves a series of in vitro and cell-based assays.

Figure 2: A generalized experimental workflow for the comparative evaluation of ALK2 inhibitors.

Conclusion

Both ML347 and K02288 are valuable research tools for investigating the role of ALK2 in health and disease. K02288 demonstrates higher potency against wild-type ALK2 in biochemical assays. In contrast, ML347 exhibits remarkable selectivity, particularly against ALK3, which may offer a wider therapeutic window and reduce off-target effects. While direct comparative data on their efficacy against a panel of ALK2 mutants is not extensively documented, the available evidence suggests that as ATP-competitive inhibitors, they are likely to be effective against common FOP-related mutations. The choice between these inhibitors will depend on the specific research question, with K02288 being a candidate for studies requiring high potency and ML347 for those where selectivity is paramount. Further head-to-head studies on ALK2 mutants are warranted to provide a more definitive guide for their therapeutic potential.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of ML347

For researchers and scientists in the field of drug development, ensuring the safe handling and disposal of chemical compounds is paramount. This document provides a comprehensive, step-by-step guide to the proper disposal procedures for ML347, a potent and selective ALK1 and ALK2 inhibitor. Adherence to these protocols is crucial for laboratory safety and environmental protection.

Chemical and Physical Properties of ML347

A thorough understanding of the properties of ML347 is the first step toward safe handling and disposal. Key quantitative data are summarized in the table below for easy reference.

Property	Value	References
Synonyms	LDN 193719	[1][2]
Molecular Formula	C22H16N4O	[2][3]
Molecular Weight	352.39 g/mol	[3]
IC50 Values	ALK1: 46 nM, ALK2: 32 nM
Solubility	Soluble to 20 mM in DMSO
Storage	Store at +4°C
CAS Number	1062368-49-3

Hazard Assessment

Safety Data Sheets (SDS) for ML347 present some conflicting information regarding its hazard classification. While one source indicates it is not a hazardous substance, another classifies it with the following hazards:

• Acute oral toxicity (Category 4)

• Severe skin corrosion and eye damage (Category 1)

• Respiratory and skin sensitization (Category 1)

Given these potential hazards, it is imperative to handle ML347 as a hazardous chemical. It is also noted as being combustible.

Step-by-Step Disposal Protocol

The following procedures are based on general best practices for chemical waste disposal and should be adapted to comply with all applicable local, regional, and national regulations.

1. Personal Protective Equipment (PPE): Before handling ML347, ensure you are wearing appropriate PPE:

• Safety goggles

• Chemical-resistant gloves

• Lab coat

2. Waste Collection:

• Solid Waste:

  • Collect any solid ML347 waste, including contaminated consumables (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

  • The container should be made of a material compatible with the chemical and have a secure lid.

• Liquid Waste:

  • Solutions containing ML347 should be collected in a labeled, sealed, and chemical-resistant waste container.

  • Do not mix with other incompatible waste streams.

• Empty Containers:

  • Empty containers that held ML347 should be triple-rinsed with a suitable solvent (e.g., DMSO followed by ethanol (B145695) or water).

  • The rinsate must be collected and disposed of as hazardous liquid waste. After triple-rinsing, the container can be disposed of according to your institution's guidelines for decontaminated labware.

3. Spill Management: In the event of a spill, follow these steps:

• Evacuate and restrict access to the affected area.

• Wearing appropriate PPE, absorb the spill with an inert material such as dry sand, earth, or a commercial chemical absorbent.

• Carefully collect the absorbed material and place it into a sealed, labeled hazardous waste container.

• Clean the spill area thoroughly.

4. Final Disposal:

• All collected ML347 waste must be disposed of through your institution's designated hazardous waste management program.

• Do not pour ML347 down the drain. Many specialized research chemicals are not intended for sewer disposal.

• Ensure all waste containers are properly labeled with the chemical name and associated hazards.

Mechanism of Action: Signaling Pathway

ML347 functions as a selective inhibitor of ALK1 and ALK2, which in turn blocks the phosphorylation of Smad1/5 by TGF-β1. The diagram below illustrates this signaling pathway.

Caption: ML347 inhibits ALK1/ALK2, blocking TGF-β1-mediated Smad1/5 phosphorylation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. rndsystems.com [rndsystems.com]

Essential Safety and Handling Protocols for ML347

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of ML347, a potent and selective inhibitor of activin receptor-like kinase (ALK)1 and ALK2. Adherence to these guidelines is essential to ensure a safe laboratory environment and minimize risks associated with this compound.

Personal Protective Equipment (PPE) and Immediate Safety Measures

The handling of ML347 necessitates stringent safety protocols to prevent accidental exposure. The following personal protective equipment is mandatory:

• Eye Protection: Chemical safety glasses or goggles are required to prevent eye contact.

• Hand Protection: Compatible chemical-resistant gloves must be worn.

• Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are essential to prevent skin exposure.

In the event of accidental exposure, immediate action is critical:

• After Inhalation: Move the individual to fresh air.

• After Skin Contact: Immediately wash the affected area with soap and water.

• After Eye Contact: Flush eyes with copious amounts of water.

• After Ingestion: Rinse mouth with water.

Seek immediate medical attention if any symptoms of exposure occur.

Quantitative Hazard and Physical Data

A summary of the key quantitative data for ML347 is provided in the table below. This information is crucial for risk assessment and safe handling procedures.

Property	Value
Molecular Formula	C₂₂H₁₆N₄O
Molecular Weight	352.4 g/mol
Formulation	A crystalline solid
Solubility (DMSO)	10 mg/mL
Solubility (DMF)	5 mg/mL

Procedural Guidance for Handling and Disposal

Handling:

All work with ML347 should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation. Standard laboratory practices for handling potent compounds should be strictly followed.

Storage:

ML347 should be stored at -20°C in a tightly sealed container to maintain its stability and integrity.

Disposal:

Dispose of unused ML347 and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. It is imperative to treat this compound as hazardous waste and ensure its proper disposal through a licensed waste management contractor.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of ML347 in a laboratory setting. Adherence to this workflow is mandatory to ensure user safety and prevent contamination.

Caption: Standard Operating Procedure for Handling ML347.